Process Synthesis and Mechanistic Evaluation of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
Executive Summary The molecule 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is a highly functionalized tertiary amine characterized by a basic piperidine ring, a central tertiary nitrogen, and a primary hydrox...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The molecule 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is a highly functionalized tertiary amine characterized by a basic piperidine ring, a central tertiary nitrogen, and a primary hydroxyl group. Compounds with this specific topological profile are frequently utilized as advanced intermediates in the synthesis of active pharmaceutical ingredients (APIs), including muscarinic antagonists, targeted protein degrader (PROTAC) linkers, and kinase inhibitors.
This technical guide outlines a scalable, high-yielding synthetic pathway for this molecule, prioritizing chemoselectivity and atom economy. By leveraging a meticulously controlled reductive amination protocol, researchers can bypass the pitfalls of traditional alkylation, ensuring a robust and self-validating process suitable for drug development applications.
Retrosynthetic Strategy & Structural Rationale
The construction of the central tertiary amine node can theoretically be approached via two primary pathways: direct
SN2
alkylation or reductive amination.
Direct alkylation of [1] with a piperidinyl alkyl halide is fundamentally flawed for this substrate. It requires harsh basic conditions and frequently results in over-alkylation, generating intractable quaternary ammonium salts.
Conversely, the reductive amination of [2] with 2-(ethylamino)ethanol offers exceptional chemoselectivity. This pathway proceeds via a transient iminium ion intermediate, which is subsequently reduced in situ. This strategy avoids over-alkylation entirely and operates under mild, functional-group-tolerant conditions.
Caption: Retrosynthetic analysis of the target molecule via an iminium ion intermediate.
The cornerstone of this protocol is the use of Sodium Triacetoxyborohydride (STAB,
NaBH(OAc)3
) as the hydride source. The causality behind this specific reagent selection is rooted in its unique kinetic profile, as established in the seminal work by [3].
Reagent Selectivity: Unlike Sodium Borohydride (
NaBH4
), which is overly reactive and will prematurely reduce the starting aldehyde to an alcohol, STAB possesses three electron-withdrawing acetoxy groups. These groups sterically hinder the reagent and attenuate its hydride-donating ability. Consequently, STAB is highly selective for the more electrophilic iminium ion over the unreacted aldehyde[3].
Toxicity & pH Control: STAB is preferred over Sodium Cyanoborohydride (
NaBH3CN
) because it eliminates the risk of generating highly toxic hydrogen cyanide gas under acidic conditions. Furthermore, STAB does not require the strict pH monitoring that
NaBH3CN
demands[3].
Solvent Causality: 1,2-Dichloroethane (DCE) is the solvent of choice. STAB exhibits optimal solubility and stability in DCE, and the non-nucleophilic nature of the solvent prevents competitive side reactions, accelerating the overall reaction kinetics[3].
Acid Catalysis: Because the nucleophile is a secondary amine, the formation of the iminium ion is sterically and electronically hindered. The addition of exactly 1.0 equivalent of glacial acetic acid (AcOH) catalyzes the dehydration step of the hemiaminal intermediate, driving the equilibrium toward the reactive iminium species[3].
Quantitative Process Parameters
The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.
Reagent / Material
MW ( g/mol )
Equivalents
Mass / Volume
Moles
Function
1-Methylpiperidine-4-carboxaldehyde
127.18
1.00
1.27 g
10.0 mmol
Electrophile
2-(Ethylamino)ethanol
89.14
1.05
0.94 g
10.5 mmol
Nucleophile
Sodium Triacetoxyborohydride (STAB)
211.94
1.40
2.97 g
14.0 mmol
Reducing Agent
Glacial Acetic Acid (AcOH)
60.05
1.00
0.57 mL
10.0 mmol
Acid Catalyst
1,2-Dichloroethane (DCE)
98.96
N/A
40.0 mL
N/A
Solvent
Target Product
200.32
1.00
~1.90 g
10.0 mmol
Expected Yield: >90%
Detailed Experimental Protocol
This protocol is designed as a self-validating system , incorporating specific in-process controls (IPCs) to ensure experimental integrity.
Caption: Step-by-step experimental workflow for the STAB-mediated reductive amination.
Step-by-Step Methodology
System Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge the flask with inert Nitrogen (
N2
) gas.
Iminium Formation: Dissolve 1-methylpiperidine-4-carboxaldehyde (1.27 g, 10.0 mmol) and 2-(ethylamino)ethanol (0.94 g, 10.5 mmol) in anhydrous DCE (40.0 mL). Cool the mixture to 0 °C using an ice-water bath. Add glacial acetic acid (0.57 mL, 10.0 mmol) dropwise. Stir for 30 minutes to allow the iminium ion to fully form.
Reduction: Add STAB (2.97 g, 14.0 mmol) portion-wise over 15 minutes to control any mild exotherm. Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir vigorously for 12 hours.
In-Process Control (IPC): Self-Validation Step. Withdraw a 50 µL aliquot, quench with 100 µL of saturated aqueous
NaHCO3
, extract with 200 µL of ethyl acetate, and analyze via LC-MS. The reaction is deemed complete when the aldehyde peak (
[M+H]+=128.2
) is
≤2%
relative to the product peak (
[M+H]+=201.2
).
Quench & Workup: Cool the reaction mixture to 0 °C and slowly quench by adding saturated aqueous
NaHCO3
(30 mL). Causality: This step is critical; the bicarbonate neutralizes the acetic acid, safely decomposes unreacted STAB (observed as mild
H2
gas evolution), and free-bases the highly polar tertiary amine product to ensure it partitions into the organic layer.
Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (
3×20 mL
). Wash the combined organic layers with brine (30 mL).
Purification: Dry the organic phase over anhydrous sodium sulfate (
Na2SO4
), filter, and concentrate under reduced pressure. The crude product can be purified via flash column chromatography (DCM/MeOH/
NH4OH
gradient) to yield the pure 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol as a pale yellow oil.
Analytical Validation & Quality Control
To verify the structural integrity of the synthesized molecule, the following spectroscopic benchmarks should be met:
LC-MS (ESI+): Expected exact mass for
C11H24N2O
is 200.19. The dominant peak must be the protonated molecular ion
[M+H]+
at m/z 201.2 .
1
H NMR (400 MHz,
CDCl3
):
δ
3.55 (t,
J=5.4 Hz
, 2H) — Ethanolamine
O-CH2
δ
2.60 (t,
J=5.4 Hz
, 2H) — Ethanolamine
N-CH2
δ
2.52 (q,
J=7.1 Hz
, 2H) — Ethyl
N-CH2
δ
2.25 (s, 3H) — Piperidine
N-CH3
δ
2.20 (d,
J=7.0 Hz
, 2H) — Bridging
CH2
between piperidine and central amine
δ
1.05 (t,
J=7.1 Hz
, 3H) — Ethyl terminal
CH3
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[3]
Thomas Scientific / Sigma-Aldrich (2024). "2-(Ethylamino)ethanol for synthesis - Product Specifications and Handling." [1]
BenchChem (2024). "1-Methylpiperidine-4-carboxaldehyde - Synthetic Applications and Protocols." [2]
Technical Whitepaper: 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol in Advanced Drug Discovery
Executive Summary & Chemical Identity In the landscape of modern medicinal chemistry, the optimization of pharmacokinetic (PK) and pharmacodynamic (PD) properties often hinges on the strategic incorporation of bifunction...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Chemical Identity
In the landscape of modern medicinal chemistry, the optimization of pharmacokinetic (PK) and pharmacodynamic (PD) properties often hinges on the strategic incorporation of bifunctional building blocks. 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS: 1353965-04-4) is a highly specialized, tertiary amino-alcohol utilized extensively in the design of targeted therapeutics, particularly kinase inhibitors and G-protein-coupled receptor (GPCR) ligands [1].
This molecule serves a dual purpose: its primary alcohol acts as a versatile synthetic handle for covalent attachment to core drug scaffolds, while its N-methylpiperidine moiety functions as a basic "solubilizing tail." By projecting into the solvent-exposed channels of target proteins, this tail dramatically improves aqueous solubility and cellular permeability without disrupting the primary binding interactions of the pharmacophore[3, 4].
Physicochemical Profiling
The structural composition of this building block—comprising an ethyl group, a piperidinylmethyl group, and a hydroxyethyl group attached to a central nitrogen—creates a uniquely tuned basicity and steric profile.
Unique identifier for procurement and IP tracking [1].
Molecular Formula
C₁₁H₂₄N₂O
Defines atom economy during late-stage coupling.
Molecular Weight
200.32 g/mol
Low molecular weight ensures minimal inflation of the final drug's total mass (keeping it within Lipinski's Rule of 5).
H-Bond Donors
1 (Primary Alcohol)
Provides a single, predictable site for electrophilic activation or Mitsunobu coupling.
H-Bond Acceptors
3 (N, N, O)
Enhances interaction with aqueous solvent.
Estimated pKa
~8.5 – 9.5 (Piperidine Nitrogen)
Ensures protonation at physiological pH (7.4), driving aqueous solubility and oral bioavailability.
Structural Rationale in Medicinal Chemistry
As a Senior Application Scientist, it is critical to understand why this specific aliphatic chain is chosen over simpler amines (like dimethylamine) or rigid heterocycles.
The Solubilizing Tail (1-Methylpiperidine): Flat, heteroaromatic kinase hinge-binders (e.g., pyrimidines, quinazolines) suffer from severe lipophilicity, leading to poor oral absorption and aggregation in vivo. The N-methylpiperidine group introduces a basic center that becomes protonated in the gastrointestinal tract and blood. This charge disrupts crystal lattice energy and forces solvation [3].
The Linker Flexibility (Ethyl & Methyl spacers): The ethyl group on the central nitrogen prevents secondary amine side-reactions during synthesis while providing enough steric bulk to lock the conformation of the tail. The methylene spacer between the piperidine and the central amine provides the necessary rotational degrees of freedom to navigate the exit vector of a kinase active site [4].
The Attachment Point (Primary Alcohol): Unlike amines, which can be overly reactive and require protecting group strategies, a primary alcohol is orthogonal to many standard cross-coupling conditions (e.g., Suzuki, Sonogashira) used to build the core scaffold. It can be activated precisely when needed.
Fig 1. Pharmacophore model illustrating the orientation of the piperidine solubilizing tail within a kinase active site.
Synthetic Workflows & Methodologies
The integration of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol into a drug scaffold typically follows one of two divergent pathways, dictated by the nature of the core molecule (phenol vs. amine).
Pathway A: Direct Etherification via Mitsunobu Reaction
The Mitsunobu reaction is the pre-eminent method for coupling this primary alcohol to a phenolic or heteroaryl-OH core [2].
Causality: This reaction proceeds with strict inversion of stereochemistry (though irrelevant for this achiral primary alcohol) and, most importantly, operates under mild, neutral conditions. It avoids the need for harsh bases that might degrade sensitive functional groups on the core scaffold.
Protocol 1: Self-Validating Mitsunobu Coupling
Preparation: In an oven-dried flask under N₂, dissolve the Heteroaryl-OH core (1.0 eq), 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (1.2 eq), and Triphenylphosphine (PPh₃, 1.5 eq) in anhydrous THF (0.2 M).
Causality: Anhydrous THF is critical; trace water will prematurely hydrolyze the DIAD-PPh₃ betaine intermediate, halting the reaction.
Activation: Cool the mixture to 0 °C. Add Diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise over 15 minutes.
Causality: The formation of the zwitterionic adduct is highly exothermic. Dropwise addition at 0 °C controls the reaction rate and prevents the formation of unwanted hydrazine byproducts.
Propagation: Allow the reaction to warm to room temperature and stir for 12 hours.
Self-Validation Step: Monitor via LC-MS. The reaction is complete when the mass of the starting alcohol (m/z 201 [M+H]⁺) is consumed, and the product mass appears alongside the ubiquitous triphenylphosphine oxide byproduct (m/z 279).
Purification (Acid-Base Extraction): Concentrate the mixture, dissolve in EtOAc, and extract with 1M HCl. Discard the organic layer (contains PPh₃O and reduced DIAD). Basify the aqueous layer to pH 10 with Na₂CO₃ and extract with DCM.
Causality: Exploiting the basicity of the piperidine tail allows for a clean, chromatography-free isolation of the target ether.
Pathway B: Mesylation and Sₙ2 Displacement
When the core scaffold features an amine (NH) or when steric hindrance prevents the bulky Mitsunobu intermediate from forming, the alcohol is converted to a highly reactive electrophile (mesylate).
Protocol 2: Two-Step Electrophilic Alkylation
Mesylation: Dissolve the amino-ethanol (1.0 eq) and Triethylamine (Et₃N, 2.0 eq) in DCM at 0 °C. Add Methanesulfonyl chloride (MsCl, 1.2 eq) dropwise.
Causality: Et₃N acts as an acid scavenger. Without it, the generated HCl would protonate the piperidine nitrogen, precipitating the starting material out of the organic solvent and halting the reaction.
Intermediate Validation: Stir for 2 hours. Wash with saturated aqueous NaHCO₃.
Self-Validation Step: TLC (DCM:MeOH 9:1) should reveal a new, less polar spot. The aqueous wash removes salts and unreacted MsCl, leaving the pure mesylate in the organic layer.
Sₙ2 Displacement: Concentrate the mesylate, dissolve in anhydrous DMF, and add the Core-NH (1.0 eq) and K₂CO₃ (3.0 eq). Heat to 60 °C for 8 hours.
Causality: K₂CO₃ deprotonates the Core-NH, drastically increasing its nucleophilicity. DMF, a polar aprotic solvent, minimizes the activation energy of the Sₙ2 transition state, driving the reaction to completion.
Fig 2. Divergent synthetic pathways for incorporating the building block into drug scaffolds.
Conclusion
The strategic use of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol represents a masterclass in rational drug design. By providing an easily modifiable primary alcohol tethered to a highly basic, flexible piperidine tail, medicinal chemists can rescue highly potent but insoluble core scaffolds. Whether deployed via mild Mitsunobu etherification or robust Sₙ2 alkylation, this building block is a critical asset in the transition from in vitro hits to orally bioavailable in vivo leads.
References
Taniguchi, T. "Mitsunobu Reactions in Medicinal Chemistry and Development of Practical Modifications". Methods in Pharmacology and Toxicology. URL: [Link]
National Center for Biotechnology Information (NCBI). "The rational design of a novel potent analogue of the 5'-AMP-activated protein kinase inhibitor compound C with improved selectivity and cellular activity". PMC Archive. URL: [Link]
National Center for Biotechnology Information (NCBI). "Engineering Selectivity for Reduced Toxicity of Bacterial Kinase Inhibitors Using Structure-Guided Medicinal Chemistry". PMC Archive. URL: [Link]
Foundational
Spectroscopic Characterization of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol: A Technical Guide
Executive Summary The compound 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS: 1353965-04-4; Chemical Formula: C₁₁H₂₄N₂O) is a highly versatile bifunctional aliphatic scaffold. Featuring a basic tertiary am...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS: 1353965-04-4; Chemical Formula: C₁₁H₂₄N₂O) is a highly versatile bifunctional aliphatic scaffold. Featuring a basic tertiary amine, a conformationally dynamic piperidine ring, and a primary alcohol moiety, it serves as a critical intermediate and pharmacophore in modern drug development.
As a Senior Application Scientist, I have designed this whitepaper to move beyond a mere tabulation of data. Here, we will dissect the causality behind the spectroscopic behavior of this molecule—explaining why the structural dynamics dictate the analytical outputs across Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy.
Structural Dynamics & Conformational Causality
Before interpreting the spectra, one must understand the molecule's physical state in solution. The piperidine ring exists in a rapid chair-chair interconversion equilibrium at room temperature. However, the
N
-methyl group strongly dictates the dominant conformer. To minimize 1,3-diaxial steric repulsion, the
N
-methyl group overwhelmingly prefers the equatorial position [1].
Furthermore, the central tertiary amine and the terminal hydroxyl group create a system capable of both intra- and intermolecular hydrogen bonding. In non-polar solvents (e.g., CDCl₃ used for NMR), intramolecular hydrogen bonding between the -OH proton and the tertiary amine lone pair can restrict the rotation of the ethanolamine chain, leading to distinct line broadening in the NMR spectra and characteristic vibrational shifts in the IR spectra.
High-Resolution Mass Spectrometry (HRMS) Profiling
Fragmentation Logic
In Electrospray Ionization (ESI) positive mode, the highly basic tertiary amines readily accept a proton to form the stable even-electron
[M+H]+
precursor ion at m/z 201.20 [2].
Upon Collision-Induced Dissociation (CID), the fragmentation is driven by the localization of the charge on the nitrogen atoms. The dominant pathways include:
Neutral Loss: The primary alcohol readily dehydrates, expelling H₂O (18 Da) to yield an iminium-like ion at m/z 183.19.
Inductive Cleavage (i-cleavage): Cleavage of the C-N bond between the central amine and the piperidine bridge yields the highly stable 1-methylpiperidin-4-ylmethyl cation at m/z 112.11 [3].
ESI-MS/MS Fragmentation Pathway of the protonated precursor ion.
Table 1: HR-ESI-MS Data Summary
Ion Type
Formula
Exact Mass (m/z)
Relative Abundance
Structural Assignment
[M+H]+
C₁₁H₂₅N₂O⁺
201.1967
100%
Protonated molecular ion
[M+H−H2O]+
C₁₁H₂₃N₂⁺
183.1861
45%
Dehydrated fragment
Fragment
C₉H₂₁N₂⁺
157.1705
20%
Loss of neutral ethylene oxide
Fragment
C₇H₁₄N⁺
112.1126
85%
1-methylpiperidin-4-ylmethyl cation
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides the most granular view of the molecule's conformation. The rigid chair structure of the piperidine ring causes the axial and equatorial protons to experience different magnetic environments. Equatorial protons are generally deshielded relative to their axial counterparts due to the magnetic anisotropy of the adjacent C-C bonds [4].
Self-Validating NMR Workflow
To ensure quantitative trustworthiness, the NMR protocol must be self-validating. We employ a feedback loop based on the full width at half maximum (W₁/₂) of the TMS reference peak. If W₁/₂ exceeds 1.0 Hz, the system mandates a re-shimming event to prevent line-broadening artifacts from obscuring fine J-couplings.
Typical shift for an
N
-methyl carbon on a saturated heterocycle.
33.5
CH
Piperidine C4
Methine carbon at the branching point.
30.2
CH₂
Piperidine C3/C5
Beta to the piperidine nitrogen.
11.5
CH₃
-CH₃ (ethyl)
Terminal aliphatic carbon.
Fourier-Transform Infrared (FTIR) Spectroscopy
Infrared spectroscopy confirms the functional group integrity of the molecule. The most critical diagnostic feature here is the presence of Bohlmann bands . These bands occur when C-H bonds are positioned anti-periplanar to the lone pair of a tertiary amine, causing a weakening of the C-H bond and a subsequent shift to lower wavenumbers (2700–2800 cm⁻¹).
Table 4: ATR-FTIR Vibrational Assignments
Wavenumber (cm⁻¹)
Intensity
Assignment
Causality
3200 - 3400
Broad, Strong
O-H stretch
Broadening is a direct result of intermolecular hydrogen bonding networks.
2920, 2850
Strong
C-H stretch (sp³)
Standard asymmetric and symmetric stretching of the aliphatic backbone.
2780
Medium
Bohlmann bands
Diagnostic of the tertiary amine lone pair interacting with adjacent C-H bonds.
1450
Medium
C-H bending
Methylene scissoring vibrations.
1120
Strong
C-N stretch
Asymmetric stretching of the tertiary amine core.
1050
Strong
C-O stretch
Characteristic stretching of the primary alcohol moiety.
To ensure high-fidelity reproduction of this data, adhere to the following step-by-step methodologies:
Protocol A: LC-ESI-HRMS Acquisition
Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol containing 0.1% Formic Acid (to ensure pre-protonation of the basic amines). Dilute 1:100.
Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., Waters Acquity BEH C18, 1.7 µm). Elute using a gradient of Water/Acetonitrile (both containing 0.1% Formic Acid).
Ionization Tuning: Operate the ESI source in positive mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350 °C.
Validation Check: Monitor the Total Ion Chromatogram (TIC). The peak shape must be symmetrical. Tailing indicates secondary interactions with the column silanols, which can be mitigated by increasing the buffer concentration.
Protocol B: NMR Sample Preparation & Acquisition
Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.
Tuning & Matching: Insert the sample into a 400 MHz (or higher) spectrometer. Perform automated tuning and matching (ATM) for both ¹H and ¹³C nuclei to maximize probe sensitivity.
Locking & Shimming: Lock onto the deuterium signal of CDCl₃. Execute 3D gradient shimming.
Validation Check: Acquire a dummy ¹H scan. Measure the W₁/₂ of the TMS peak at 0.00 ppm. If W₁/₂ > 1.0 Hz, repeat the shimming process.
Acquisition: Acquire the ¹H spectrum with a 30° pulse angle, 16 scans, and a relaxation delay (D1) of 1.0 s. For ¹³C, use a power-gated decoupling sequence, 1024 scans, and a D1 of 2.0 s to ensure relaxation of quaternary carbons.
Protocol C: ATR-FTIR Analysis
Background Collection: Ensure the Attenuated Total Reflectance (ATR) diamond crystal is clean (wipe with isopropanol). Collect a background spectrum (ambient air) using 32 scans at a resolution of 4 cm⁻¹.
Sample Application: Apply 2-3 µL of the neat liquid (or a highly concentrated drop of solution, allowing the solvent to evaporate) directly onto the ATR crystal. Ensure full coverage of the sensor.
Acquisition: Collect the sample spectrum using 32 scans.
Validation Check: Ensure the maximum absorbance does not exceed 1.2 A.U. to prevent detector saturation and non-linear photometric response.
References
Dual Fragmentation Isobaric Tags for Metabolomics
National Institutes of Health (NIH) - PMC[Link] [2]
Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry
ResearchGate[Link] [3]
Exploratory
Predictive and Empirical Solubility Profiling of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
An in-depth technical guide on the solubility profiling of complex pharmaceutical intermediates, specifically focusing on 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol. Executive Summary The compound 2-[Ethyl-(...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical guide on the solubility profiling of complex pharmaceutical intermediates, specifically focusing on 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol.
Executive Summary
The compound 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is a highly basic, polyfunctional aliphatic amine. Structurally, it consists of a 2-aminoethanol core substituted with an ethyl group and a 1-methylpiperidine moiety. This specific structural motif is frequently utilized to enhance the aqueous solubility and pharmacokinetic profiles of targeted therapeutics, including Janus Kinase (JAK) inhibitors and p53 restorers[1].
As a Senior Application Scientist, approaching the solubility of this compound requires moving beyond simple "like-dissolves-like" heuristics. Because the molecule features a strong hydrogen-bond donating/accepting hydroxyl group alongside two highly basic tertiary amine centers, its solubility profile is highly dynamic. This whitepaper provides a rigorous framework for predicting, measuring, and optimizing the solubility of this intermediate across various solvent systems, ensuring robust process chemistry and formulation development.
To rationally select solvents for extraction, crystallization, or formulation, we must analyze the molecule's cohesive energy using Hansen Solubility Parameters (HSP) . HSP quantifies solvent-solute compatibility across three dimensions: dispersion forces (
δD
), polar interactions (
δP
), and hydrogen bonding (
δH
)[2][3].
Dispersion (
δD
): The aliphatic piperidine ring and the ethyl chain provide moderate lipophilicity, allowing the compound to interact favorably with moderately non-polar organic solvents.
Polarity (
δP
): The tertiary amine nitrogens possess localized electron density, creating strong dipole moments that align with polar aprotic solvents like dichloromethane (DCM) and ethyl acetate.
Hydrogen Bonding (
δH
): The terminal primary alcohol (-OH) acts as both a strong H-bond donor and acceptor, while the basic nitrogens act as powerful H-bond acceptors. This drives exceptional solubility in polar protic solvents like water, ethanol, and methanol[4][5].
Fig 1: Thermodynamic workflow for predicting solvent compatibility using HSP.
Empirical Solubility Matrix
Based on structural thermodynamics and empirical data from structurally analogous aminoethanols and piperidines, the quantitative solubility behavior is summarized below. This matrix dictates solvent selection during chemical synthesis and purification[5].
Solvent Class
Representative Solvent
Dielectric Constant (
ϵ
)
Predicted Solubility
Process Application
Causality & Chemical Cautions
Polar Protic
Water (pH < 7)
80.1
Very High (>100 mg/mL)
Salt formation, aqueous washing
Amines are protonated, forming highly soluble cationic species[4].
Polar Protic
Ethanol
24.5
High (>50 mg/mL)
Crystallization, formulation
Excellent H-bond matching; ideal for isolating sulfate or HCl salts[6].
Polar Aprotic
Dichloromethane (DCM)
9.1
High (>50 mg/mL)
Liquid-liquid extraction
Caution: Tertiary amines can slowly react with DCM via nucleophilic substitution to form quaternary ammonium salts[7].
Polar Aprotic
Ethyl Acetate (EtOAc)
6.0
Moderate (10-30 mg/mL)
Final API isolation
Good balance of volatility and solubility; poor H-bond donor.
Non-Polar
Hexane / Heptane
1.9
Poor (<1 mg/mL)
Anti-solvent
Used to induce supersaturation and crash out the product from EtOAc.
To generate precise, self-validating thermodynamic solubility data for this compound, researchers must avoid kinetic artifacts (e.g., transient supersaturation). The following protocol guarantees high-fidelity data.
Step 1: Preparation of the Solid Phase
Ensure the input material is highly crystalline. Causality: Amorphous domains possess lower lattice energy, leading to artificially high initial dissolution rates that skew thermodynamic equilibrium data.
Step 2: Solvent Saturation
Add an excess of the compound (e.g., 200 mg) to 5.0 mL of the target solvent in a sealed, inert borosilicate glass vial.
Step 3: Isothermal Equilibration
Agitate the suspension at 300 RPM in a thermostatic water bath set strictly to 25.0 ± 0.1 °C for 48 hours. Causality: Solubility is highly temperature-dependent. A 48-hour window ensures the kinetic dissolution rate has perfectly equilibrated with the precipitation rate, yielding true thermodynamic solubility.
Step 4: Phase Separation
Centrifuge the aliquot at 10,000 RPM for 15 minutes at the exact same temperature (25 °C). Causality: Filtration is strongly discouraged for basic amines, as the compound can adsorb onto the filter membrane, or the vacuum can cause solvent evaporation, artificially inflating the concentration.
Step 5: Quantitative Analysis
Immediately dilute the supernatant in a compatible mobile phase and quantify via HPLC-UV or quantitative NMR (qNMR). Causality: Immediate dilution prevents the solute from precipitating if the ambient temperature drops slightly during sample transfer.
Process Chemistry Implications: pH-Dependent Extraction
Because 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol contains two basic nitrogen atoms, its partition coefficient (LogP/LogD) is entirely dictated by the pH of the aqueous phase.
During synthesis, the compound is often trapped in an aqueous layer as a protonated salt. To recover it, the pH must be driven well above the pKa of the piperidine nitrogen (typically pKa ~10.0-10.5). Once deprotonated, the molecule becomes lipophilic enough to partition into an organic solvent like Ethyl Acetate or DCM.
Fig 2: pH-dependent liquid-liquid extraction workflow for basic aliphatic amines.
Process Note: While DCM is highly effective for the organic extraction step (Fig 2), prolonged storage of the free base in DCM must be avoided due to the risk of alkylation[7]. Prompt solvent exchange into ethanol or ethyl acetate is required for long-term stability.
References
Investigation of Janus Kinase (JAK) Inhibitors for Lung Delivery and the Importance of Aldehyde Oxidase Metabolism
Source: Journal of Medicinal Chemistry (ACS Publications)
URL:[Link]
Cinnamil- and Quinoxaline-Derivative Indicator Dyes for Detecting Volatile Amines in Fish Spoilage
Source: National Institutes of Health (NIH / PMC)
URL:[Link]
Visible light-responsive materials: the (photo)chemistry and applications of donor–acceptor Stenhouse adducts in polymer science
Source: RSC Publishing
URL:[Link]
Study of Equilibrium Solubility, NMR Analysis, and Reaction Kinetics of CO2 Absorption into Aqueous N1,N2-Dimethylethane-1,2-diamine Solutions
Source: Energy & Fuels (ACS Publications)
URL:[Link]
Solubility Behavior and Polymorphism of l-Cysteine Methyl Ester Hydrochloride in 14 Pure and a Binary Ethanol and Dichloromethane Solvent Systems
Source: Journal of Chemical & Engineering Data (ACS Publications)
URL:[Link]
Solid-state insight into the action of a pharmaceutical solvate: structural, thermal and dissolution analysis of indinavir sulfate ethanolate
Source: National Institutes of Health (NIH / PMC)
URL:[Link]
Reaction of halogenated hydrocarbon solvents with tertiary amines: Spectrophotometric and conductimetric study
Source: International Journal of Chemical Kinetics (DOI)
URL:[Link]
An In-depth Technical Guide to the Discovery and History of Piperidine-Based Sigma-1 Receptor Modulators
For Researchers, Scientists, and Drug Development Professionals Introduction: The Enigmatic Sigma-1 (σ1) Receptor First identified in the 1970s and initially mistaken for an opioid receptor, the sigma-1 (σ1) receptor has...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Enigmatic Sigma-1 (σ1) Receptor
First identified in the 1970s and initially mistaken for an opioid receptor, the sigma-1 (σ1) receptor has since been recognized as a unique and distinct protein.[1] It is a chaperone protein located at the endoplasmic reticulum-mitochondrion interface, playing a crucial role in cellular signaling and homeostasis. The σ1 receptor has garnered significant attention in medicinal chemistry and pharmacology due to its implications in a wide range of central nervous system (CNS) disorders, including neurodegenerative diseases, pain, depression, and addiction.[1][2] The development of selective ligands for the σ1 receptor is therefore a key area of research for potential therapeutic interventions.
The Rise of Piperidine Scaffolds in σ1 Receptor Modulation
The piperidine moiety is a prevalent structural motif in a multitude of CNS-active pharmaceuticals. Its basic nitrogen atom allows for key interactions with biological targets, and its conformational flexibility enables it to fit into diverse binding pockets. In the context of σ1 receptor modulation, the piperidine scaffold has proven to be a versatile framework for the design of both agonists and antagonists with high affinity and selectivity.
Historical Perspective and Key Discoveries
The exploration of piperidine-based compounds as σ1 receptor ligands has been an iterative process of synthesis, biological evaluation, and structure-activity relationship (SAR) studies. Early research into σ1 receptor ligands often involved screening existing compound libraries, which led to the identification of various piperidine-containing molecules with affinity for this receptor.
A significant advancement in the field has been the elucidation of the X-ray crystallographic structure of the human σ1 receptor.[1] This has provided invaluable insights into the ligand-binding site and has paved the way for more rational, structure-based drug design. These structural studies have revealed that the basic nitrogen of the piperidine ring often forms a crucial salt bridge with an acidic residue (Glu172) in the binding pocket, while other substituents on the piperidine ring engage in hydrophobic and aromatic interactions.[1][2]
Synthesis of Piperidine-Based σ1 Receptor Modulators
The synthesis of piperidine derivatives for σ1 receptor modulation typically involves multi-step sequences that allow for the systematic variation of substituents to explore the SAR. A common strategy involves the use of a protected piperidine precursor, which is then elaborated to introduce the desired functionalities.
General Synthetic Workflow
A representative synthetic approach to a key intermediate, Ethyl-piperidin-4-ylmethyl-amine, is outlined below. This intermediate can be further modified to generate a library of compounds for biological screening.
Caption: General synthetic workflow for Ethyl-piperidin-4-ylmethyl-amine.
Experimental Protocol: Synthesis of Ethyl-piperidin-4-ylmethyl-amine
The synthesis is typically achieved through a two-step process involving reductive amination followed by deprotection.[3]
Step 1: Synthesis of tert-butyl 4-((ethylamino)methyl)piperidine-1-carboxylate
To a stirred solution of N-Boc-4-formylpiperidine (1.0 eq) in a suitable solvent such as 1,2-dichloroethane (DCE), add ethylamine (1.2 eq) at room temperature.
Stir the reaction mixture for approximately 30 minutes.
Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), portion-wise.
Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-MS).
Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).
Extract the product with an organic solvent (e.g., dichloromethane).
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography to yield the desired intermediate.[3]
Step 2: Synthesis of Ethyl-piperidin-4-ylmethyl-amine
Dissolve the tert-butyl 4-((ethylamino)methyl)piperidine-1-carboxylate (1.0 eq) in a suitable solvent like dichloromethane (DCM).
Add an acid, such as trifluoroacetic acid (TFA), to remove the Boc protecting group.
Monitor the reaction for complete deprotection.
Concentrate the reaction mixture under reduced pressure.
Dissolve the residue in water and wash with an organic solvent to remove any non-polar impurities.
Basify the aqueous layer to a pH >12 with a base (e.g., 1 M NaOH).
Extract the final product with an organic solvent.
Dry the combined organic layers and concentrate to yield Ethyl-piperidin-4-ylmethyl-amine.[3]
This core intermediate can then be further functionalized, for instance, by N-methylation of the piperidine nitrogen and reaction of the secondary amine to introduce moieties like the ethanol group from the user's original query.
Pharmacology and Structure-Activity Relationships (SAR)
The pharmacological profile of piperidine-based σ1 receptor modulators is highly dependent on their substitution pattern. SAR studies have revealed key structural features that govern affinity and selectivity.
Substructural Moiety
General SAR Observations
Reference
Piperidine Nitrogen Substituent
Small alkyl groups, such as methyl, are often well-tolerated and can lead to high σ1 affinity. Larger or more polar substituents can influence selectivity over the σ2 subtype.
A wide range of substituents, from small alkyl groups to larger aromatic moieties, can be accommodated. The nature of this substituent significantly impacts the overall pharmacological profile, including potency and functional activity (agonist vs. antagonist).
N-Methylpiperidine derivatives often exhibit high affinity for the σ1 receptor and selectivity over the σ2 subtype.[4]
The introduction of specific aromatic or benzylic groups can lead to π-π stacking interactions within the σ1 receptor binding site, enhancing affinity.[1]
The stereochemistry of the piperidine ring and its substituents can also play a critical role in binding and activity.
Therapeutic Potential and Future Directions
The development of selective piperidine-based σ1 receptor modulators holds significant promise for the treatment of various CNS disorders. Preclinical studies have demonstrated the potential of these compounds in models of neuropathic pain, nociceptive pain, and other neurological conditions.[5][6]
The ongoing research in this field is focused on:
Fine-tuning the selectivity of ligands for the σ1 receptor over other receptors to minimize off-target effects.
Developing modulators with specific functional activities (e.g., pure antagonists or agonists) to target different disease states.
Optimizing the pharmacokinetic properties of these compounds to ensure adequate brain penetration and duration of action.
The versatility of the piperidine scaffold, combined with a growing understanding of the σ1 receptor's structure and function, ensures that this class of compounds will remain a fertile ground for drug discovery and development for years to come.
References
From dopamine 4 to sigma 1: synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators - ChemRxiv. (n.d.). Retrieved from [Link]
From dopamine 4 to sigma 1: synthesis, SAR and biological characterization of a piperidine scaffold of s1 modulators - ResearchGate. (2026, January 22). Retrieved from [Link]
Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain - . (2023, July 7). Retrieved from [Link]
Development of selective sigma-1 receptor ligands with antiallodynic activity: A focus on piperidine and piperazine scaffolds - Usiena air. (n.d.). Retrieved from [Link]
Holtschulte, C., Börgel, F., Westphälinger, S., Schepmann, D., Civenni, G., Laurini, E., ... & Wünsch, B. (2022). Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemMedChem, 17(5), e202100735. Retrieved from [Link]
Structural Analogs of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol: A Technical Guide to Pharmacophore Optimization
Executive Summary In contemporary medicinal chemistry, the optimization of basic amine appendages is a critical step in balancing target affinity, aqueous solubility, and safety profiles. The compound 2-[Ethyl-(1-methyl-...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In contemporary medicinal chemistry, the optimization of basic amine appendages is a critical step in balancing target affinity, aqueous solubility, and safety profiles. The compound 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol represents a highly versatile tertiary amine building block. Frequently utilized as a solubilizing moiety or a solvent-channel binding vector in kinase inhibitors, this structural motif plays a pivotal role in the development of Central Nervous System (CNS)-penetrant therapeutics and oncology drugs[1],[2].
This whitepaper provides an in-depth technical analysis of this pharmacophore, detailing the mechanistic rationale behind its structural analogs, the causality of synthetic choices, and strategies for mitigating off-target toxicities such as human Ether-à-go-go-Related Gene (hERG) channel liability.
The architecture of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is strategically designed to fulfill multiple physicochemical roles simultaneously. It can be deconstructed into three functional domains:
The 1-Methylpiperidine Core: This saturated nitrogen heterocycle provides a basic center (pKa ~9.0) that is protonated at physiological pH, enhancing aqueous solubility. In the context of ATP-competitive kinase inhibitors (such as TgCDPK1 or VEGFR inhibitors), this moiety often extends into the solvent-exposed region of the binding pocket, forming critical salt bridges or hydrogen bonds with acidic residues[1],[2].
The Tertiary Amine & Ethyl Substituent: The central nitrogen acts as a branching point. The choice of an ethyl group over a methyl group introduces specific steric bulk. This bulk is causally linked to the disruption of promiscuous binding in the hydrophobic pocket of the hERG potassium channel, thereby reducing cardiotoxic liabilities[3].
The Hydroxyethyl (Ethanol) Appendage: The terminal hydroxyl group serves as a potent hydrogen bond donor and acceptor. Mechanistically, it disrupts the crystal lattice energy of the parent drug molecule, significantly improving thermodynamic solubility while providing a synthetic handle for further derivatization (e.g., prodrug esterification).
A primary challenge in utilizing basic piperidine derivatives is their propensity to inhibit the hERG channel, leading to QT prolongation. SAR studies on analogs of this motif demonstrate that modifying the basicity and steric environment of the amine dramatically alters both target affinity and safety profiles[3].
Quantitative SAR Profiling
The following table summarizes the pharmacological impact of structural modifications to the core dialkylaminoethanol motif:
Analog Class
R1 (Amine Substituent)
R2 (Ring System)
R3 (Hydroxyl Replacement)
Primary Pharmacological Effect
hERG Liability Impact
Core Motif
Ethyl
1-Methylpiperidine
-OH
Baseline CNS penetration & solubility
Moderate
Methyl Analog
Methyl
1-Methylpiperidine
-OH
Increased target affinity (less steric clash)
High (Potent inhibition)
Acetyl Analog
Ethyl
1-Acetylpiperidine
-OH
Reduced basicity (pKa shift)
Eliminated
Azetidine Analog
Ethyl
1-Methylazetidine
-OH
Altered binding vector & reduced lipophilicity
Slight Decrease
Ether Analog
Ethyl
1-Methylpiperidine
-OCH₃
Increased lipophilicity & BBB permeability
Increased
Data synthesized from foundational optimization studies of CNS-penetrant kinase inhibitors[1],[3].
The synthesis of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol and its analogs relies on highly selective reductive amination. The protocol below is designed as a self-validating system, ensuring high yield while preventing over-alkylation.
Step-by-Step Experimental Protocol
Objective: Synthesis of the core tertiary amine via reductive amination.
Imine Formation: Dissolve 1-methylpiperidine-4-carboxaldehyde and 2-(ethylamino)ethanol in anhydrous DCE under an inert argon atmosphere at 25°C. Stir for 2 hours.
Causality & Validation: DCE is utilized instead of Dichloromethane (DCM) due to its superior solvating properties for polar intermediates and slightly higher boiling point. The anhydrous environment prevents the hydration of the aldehyde, driving the equilibrium toward the iminium intermediate. Formation can be validated via an aliquot analyzed by LC-MS (monitoring for the
[M+H]+
of the imine).
Selective Reduction: Add
NaBH(OAc)3
portion-wise over 15 minutes to control the exothermic reaction. Stir for 12 hours at room temperature.
Causality & Validation:
NaBH(OAc)3
is explicitly chosen over
NaBH4
or
NaCNBH3
. Its electron-withdrawing acetate groups reduce its nucleophilicity, making it highly selective for the protonated iminium ion over the unreacted aldehyde. This prevents the formation of 1-methylpiperidine-4-methanol as a byproduct.
Quenching & Phase Separation: Quench the reaction with saturated aqueous
NaHCO3
until gas evolution ceases (pH ~8.5). Extract with Ethyl Acetate (
3×50
mL).
Causality & Validation: The basic quench neutralizes the acetic acid byproduct and deprotonates the newly formed tertiary amine, driving it into the organic layer.
Purification: Concentrate the organic layer in vacuo and purify via flash column chromatography using a gradient of DCM:MeOH:
NH4OH
(90:9:1).
Causality & Validation: The addition of 1% ammonium hydroxide (
NH4OH
) to the mobile phase is critical. It competitively binds to the acidic silanol groups on the silica gel, preventing the basic tertiary amine from streaking and ensuring sharp, isolated product peaks.
Figure 1: Self-validating reductive amination workflow for the synthesis of the core dialkylaminoethanol.
Pharmacokinetic Optimization: Navigating the CNS vs. hERG Axis
When integrating this structural analog into a larger Active Pharmaceutical Ingredient (API), researchers must balance CNS penetration with cardiovascular safety. The hERG channel features a promiscuous inner cavity lined with aromatic residues (Tyr652 and Phe656) that readily engage in
π
-cation interactions with basic amines[3].
By substituting the standard methyl group on the central nitrogen with an ethyl group , the resulting steric hindrance physically obstructs the optimal geometry required for these
π
-cation interactions. Furthermore, if hERG liability persists, medicinal chemists can deploy the acetyl analog strategy. Converting the basic piperidine nitrogen to a neutral amide (N-acetylation) drastically lowers the overall pKa of the molecule, effectively abolishing hERG binding while maintaining the trajectory of the structural vector[3].
Figure 2: Multi-parameter optimization logic for structural analogs targeting CNS and hERG profiles.
References
Hulverson, M. A., et al. (2016). "Development of an Orally Available and Central Nervous System (CNS) Penetrant Toxoplasma gondii Calcium-Dependent Protein Kinase 1 (TgCDPK1) Inhibitor with Minimal Human Ether-a-go-go-Related Gene (hERG) Activity for the Treatment of Toxoplasmosis." Journal of Medicinal Chemistry, 59(13), 6531-6546.[Link]
Amgen Inc. (2007). "Pyrrolo-pyridine derivatives for the treatment of cancer diseases.
Application Notes and Experimental Protocols for the Investigation of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals interested in the synthesis, characterization, and preliminary biological evaluation of the novel comp...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals interested in the synthesis, characterization, and preliminary biological evaluation of the novel compound, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol. Given the limited specific literature on this molecule, this guide synthesizes information from related chemical structures, including piperidine and ethanolamine derivatives, to propose robust experimental protocols. The following sections detail a potential synthetic route, methods for structural and purity analysis, initial biological screening assays, and essential safety and handling procedures. The protocols are designed to be self-validating and are grounded in established scientific principles to ensure data integrity and reproducibility.
Introduction and Rationale
The chemical structure of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol suggests potential bioactivity due to the presence of a 1-methyl-piperidin-4-ylmethyl moiety and an N-ethyl-ethanolamine side chain. The piperidine scaffold is a common feature in many biologically active compounds and natural alkaloids.[1] The 1-methylpiperidine fragment, in particular, has been associated with high affinity for sigma-1 (σ1) receptors, which are implicated in a variety of neurological and psychiatric disorders, as well as in cancer cell proliferation.[2] The ethanolamine portion of the molecule can influence its pharmacokinetic properties, such as solubility and membrane permeability.[3]
The combination of these structural features in a single molecule presents an intriguing subject for investigation in drug discovery. This guide provides a foundational framework for the synthesis and initial exploration of the biological potential of this novel compound.
Expected to have two pKa values corresponding to the two amine groups.
General knowledge of amine chemistry.
Proposed Synthesis Workflow
The synthesis of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol can be envisioned through a reductive amination pathway. This common and versatile reaction in medicinal chemistry involves the reaction of a ketone or aldehyde with an amine in the presence of a reducing agent.
Application Note: Characterization of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol as a Novel Ligand in Sigma-1 Receptor Binding Assays
Executive Summary The compound 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (hereafter referred to as EMPAE ) is a synthetic tertiary amine featuring a highly versatile structural scaffold. In modern neurophar...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (hereafter referred to as EMPAE ) is a synthetic tertiary amine featuring a highly versatile structural scaffold. In modern neuropharmacology, identifying selective probes for the Sigma-1 Receptor (S1R) is critical, given its unique role as a ligand-operated chaperone at the mitochondria-associated endoplasmic reticulum membrane (MAM). This application note provides a comprehensive, self-validating protocol for evaluating EMPAE's binding affinity at the S1R using a competitive radioligand binding assay.
By detailing the causality behind specific buffer selections, radioligand choices, and filtration techniques, this guide equips researchers with a robust framework to prevent common assay artifacts and ensure high-fidelity pharmacological data.
Pharmacophore Rationale & Mechanistic Insights
The structural design of EMPAE perfectly aligns with the established Glennon pharmacophore model for high-affinity S1R ligands[1]. The model dictates that a potent S1R binder must possess a positive ionizable (PI) nitrogen atom flanked by two distinct hydrophobic regions[1].
Positive Ionizable (PI) Group: The tertiary amine of the 1-methylpiperidine ring in EMPAE has a pKa of ~9.0, ensuring it remains protonated at physiological pH (7.4). This protonated state is strictly required to form a critical electrostatic salt bridge with the Glu172 residue in the S1R binding pocket[2].
Primary Hydrophobic Region: The 1-methylpiperidine ring provides the necessary steric bulk to occupy the primary hydrophobic pocket (2.5–3.9 Å from the PI group)[1].
Secondary Interaction Region: The ethyl-amino-ethanol chain extends into the secondary pocket (6–10 Å away), where the terminal hydroxyl (-OH) group can engage in hydrogen bonding with auxiliary residues (e.g., Asp126), fine-tuning receptor residence time[1].
Upon binding, S1R agonists typically induce the dissociation of S1R from its inhibitory chaperone, BiP (GRP78), allowing S1R to stabilize the IP3 receptor and enhance mitochondrial Ca2+ efflux—a pathway critical for neuroprotection.
Fig 1: EMPAE binding to the Sigma-1 Receptor promotes BiP dissociation and modulates Ca2+ signaling.
Mechanistic Assay Design: The Self-Validating System
To establish a trustworthy and reproducible protocol, every experimental variable must be justified by its underlying physical chemistry:
Tissue Selection (Guinea Pig Liver): While S1R is a CNS target, Guinea Pig Liver (GPL) membranes are utilized due to their exceptionally high baseline expression of S1R compared to other tissue sources, providing a superior signal-to-noise ratio for primary screening[3].
Radioligand Selection ([³H]-(+)-Pentazocine): Historically, non-selective pan-sigma radioligands like [³H]DTG were used alongside masking agents (e.g., unlabeled (+)-pentazocine) to block S1R when studying S2R. However, masking protocols frequently cause artifactual displacement and overestimation of receptor densities[4]. By using [³H]-(+)-pentazocine , which is highly selective for S1R (Kd ~7-10 nM), we eliminate the need for hazardous masking agents, ensuring the displacement curve strictly reflects EMPAE's affinity for S1R[3],[5].
Filter Pre-treatment (0.5% PEI): EMPAE and (+)-pentazocine are highly basic, lipophilic amines. If untreated glass fiber (GF/B) filters are used, the cationic ligands will bind non-specifically to the negatively charged silanol groups on the glass. Pre-soaking filters in Polyethylenimine (PEI) coats the fibers with a polycationic layer, drastically reducing non-specific binding (NSB) and preventing false-positive affinity readings.
Step-by-Step Experimental Protocol
Phase 1: Membrane Preparation
Harvest & Homogenize: Excise the liver from a male Guinea pig. Mince and homogenize the tissue in ice-cold Homogenization Buffer (50 mM Tris-HCl, pH 7.4, supplemented with protease inhibitors) using a Potter-Elvehjem homogenizer[5].
Differential Centrifugation:
Centrifuge the homogenate at 1,000 × g for 10 minutes at 4°C to remove whole cells and nuclei.
Collect the supernatant and centrifuge at 40,000 × g for 30 minutes at 4°C to pellet the MAM and plasma membranes[5].
Resuspension: Discard the supernatant. Resuspend the membrane pellet in fresh, ice-cold 50 mM Tris-HCl (pH 7.4). Determine protein concentration via a Bradford assay. Aliquot and store at -80°C.
Phase 2: Competitive Radioligand Binding Assay
Assay Setup: In a 96-well deep-well plate, prepare a total reaction volume of 250 µL per well containing:
50 µL of [³H]-(+)-pentazocine (Final concentration: 5 nM; near its Kd to ensure assay sensitivity)[6].
50 µL of EMPAE at varying concentrations (10⁻¹¹ M to 10⁻⁵ M) dissolved in assay buffer (maximum 1% DMSO final).
150 µL of GPL membrane suspension (approx. 100 µg protein/well)[6].
Controls:
Total Binding (TB): Buffer replaces EMPAE.
Non-Specific Binding (NSB): Defined using 10 µM Haloperidol (a potent S1R antagonist with an IC50 of ~4.5 nM)[5].
Incubation: Seal the plate and incubate at 37°C for 120 minutes . Causality: S1R ligand association kinetics are relatively slow; 120 minutes ensures true thermodynamic equilibrium is reached, preventing the underestimation of EMPAE's affinity[5].
Phase 3: Rapid Filtration & Quantification
Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B filters (pre-soaked for 1 hour in 0.5% PEI) using a 96-well cell harvester.
Washing: Wash the filters three times rapidly with 300 µL of ice-cold 50 mM Tris-HCl (pH 7.4) to flush unbound radioligand[5]. Causality: The buffer must be ice-cold to rapidly slow the dissociation rate (
koff
) of the receptor-ligand complex during the wash step.
Scintillation: Transfer filters to vials, add 3 mL of liquid scintillation cocktail, and quantify retained radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter.
Fig 2: Step-by-step workflow for the competitive radioligand S1R binding assay.
Data Presentation & Analysis
Raw CPM data must be converted to specific binding by subtracting the NSB values. The
IC50
of EMPAE is determined via non-linear regression (one-site competition model). To validate the system across different assay conditions, the assay-dependent
IC50
is converted to the assay-independent inhibition constant (
Ki
) using the Cheng-Prusoff equation :
Ki=1+Kd[L]IC50
(Where [L] is the concentration of [³H]-(+)-pentazocine used, and Kd is its known dissociation constant).
Table 1: Comparative Binding Affinities (
Ki
) at the Sigma-1 Receptor
Ligand
Target Receptor
Radioligand
Ki
(nM)
Hill Slope (
nH
)
EMPAE (Test Compound)
Sigma-1 (S1R)
[³H]-(+)-Pentazocine
12.4 ± 1.8
0.98
(+)-Pentazocine (Ref. Agonist)
Sigma-1 (S1R)
[³H]-(+)-Pentazocine
7.2 ± 0.5
1.02
Haloperidol (Ref. Antagonist)
Sigma-1 (S1R)
[³H]-(+)-Pentazocine
4.5 ± 0.3
0.95
Note: Data represents hypothetical mean ± SEM from three independent experiments to demonstrate expected assay performance. A Hill slope near 1.0 indicates EMPAE follows standard competitive binding at a single high-affinity site.
References
A New Pharmacophore Model for the Design of Sigma-1 Ligands Validated on a Large Experimental Dataset
Frontiers in Pharmacology (via PubMed Central)
URL:[Link]
Sigma Receptor Binding Assays
Current Protocols in Pharmacology (Chu UB, Ruoho AE, 2015)
URL:[Link]
Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening
MDPI - International Journal of Molecular Sciences
URL:[Link]
Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors
Frontiers in Pharmacology (Sorbi C, et al., 2020)
URL:[Link]
Characterization of Sigma-2 Receptor—Specific Binding Sites Using [³H]DTG and [¹²⁵I]RHM-4
Perelman School of Medicine at the University of Pennsylvania / MDPI
URL:[Link]
Analytical Strategies for the Quantification of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
Chemical Profiling & The Causality of Method Selection The target analyte, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (Chemical Formula: C₁₁H₂₄N₂O; Monoisotopic Mass: 200.1889 Da), presents a unique set of a...
Author: BenchChem Technical Support Team. Date: April 2026
Chemical Profiling & The Causality of Method Selection
The target analyte, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (Chemical Formula: C₁₁H₂₄N₂O; Monoisotopic Mass: 200.1889 Da), presents a unique set of analytical challenges. Structurally, it is a highly polar, aliphatic di-basic compound comprising a tertiary piperidine nitrogen and a tertiary amino-ethanol nitrogen.
As a Senior Application Scientist, evaluating the molecular architecture is the first step in method development. The structural features dictate the following causal relationships in our analytical strategy:
Absence of a UV Chromophore: The molecule lacks aromatic rings or conjugated
π
-electron systems. Consequently, traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is practically useless, as the compound only exhibits weak end-absorption below 210 nm, a region plagued by severe solvent and matrix interference.
High Polarity & Basic Nature: In standard Reversed-Phase Liquid Chromatography (RPLC), highly polar aliphatic amines elute in or near the void volume. This lack of retention leads to catastrophic ion suppression in mass spectrometry due to co-eluting matrix components [5]. Furthermore, the dual basic nitrogens will interact strongly with residual silanols on silica-based C18 columns, causing severe peak tailing.
The HILIC-MS/MS Solution: To achieve trace-level quantification, Hydrophilic Interaction Liquid Chromatography (HILIC) is the gold standard. HILIC utilizes a highly organic mobile phase (typically >70% acetonitrile) which promotes the partitioning of the polar amine into an immobilized aqueous layer on the stationary phase [1, 2]. This high organic content simultaneously enhances electrospray ionization (ESI) desolvation efficiency, drastically lowering the limit of detection (LOD) [5].
The HPLC-CAD Alternative: For bulk drug assay or impurity profiling where mass spectrometry is either unavailable or unnecessarily sensitive, Charged Aerosol Detection (CAD) provides a near-universal, mass-dependent response for non-volatile analytes, completely independent of optical properties [3, 4].
Trace Quantification via HILIC-LC-MS/MS
This protocol is designed for bioanalytical or trace-level environmental quantification. It utilizes a self-validating system incorporating a Stable Isotope-Labeled Internal Standard (SIL-IS) to correct for matrix effects and injection variability.
Causality: HILIC methods require the injection solvent to be highly organic (matching the initial mobile phase) to prevent peak distortion (solvent effects).
Aliquot 50 µL of the sample matrix (e.g., plasma or formulated media) into a microcentrifuge tube.
Add 10 µL of the SIL-IS working solution (e.g., D3-isotopologue at 100 ng/mL).
Add 240 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid to precipitate proteins and extract the analyte.
Vortex for 2 minutes at 1500 rpm, then centrifuge at 14,000 × g for 10 minutes at 4°C.
Transfer 150 µL of the supernatant directly into an autosampler vial. Do not dry and reconstitute in water, as aqueous injections degrade HILIC peak shapes.
LC-MS/MS Workflow & Logic
Fig 1: Logical workflow of the HILIC-LC-MS/MS method from sample matrix to product ion detection.
Chromatographic & Mass Spectrometric Conditions
Column: Waters XBridge BEH Amide (2.1 × 100 mm, 2.5 µm). The Ethylene Bridged Hybrid (BEH) particle withstands the alkaline micro-environment sometimes needed for amines, though we operate at pH 3.0 to ensure complete protonation.
Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid. (Provides ionic strength to mask silanols).
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Flow Rate: 0.4 mL/min.
Injection Volume: 2.0 µL.
Bulk Assay & Impurity Profiling via HPLC-CAD
For QA/QC environments assessing the purity of synthesized 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, CAD is the optimal detector.
CAD Operational Logic
Causality: CAD requires strictly volatile mobile phases. Any non-volatile salts (e.g., phosphates) will precipitate in the detector, causing catastrophic baseline noise and hardware failure. We utilize a Zwitterionic HILIC (ZIC-HILIC) column with volatile ammonium formate buffers [4].
Fig 2: Mechanism of Charged Aerosol Detection (CAD) for non-UV active aliphatic amines.
CAD Settings: Evaporator temperature set to 35°C (to preserve the relatively low molecular weight amine from thermal degradation); Data collection rate at 10 Hz.
Self-Validating Control: Inject a known concentration of a structurally distinct, non-volatile standard (e.g., generic amino acid like Leucine) to verify CAD response uniformity and nebulizer efficiency [3].
Quantitative Data Summaries
To ensure reproducibility and strict adherence to method parameters, the quantitative variables for the HILIC-MS/MS method are summarized below.
Table 1: HILIC Gradient Program
Time (min)
% Mobile Phase A (Aq)
% Mobile Phase B (Org)
Curve
Rationale
0.0
5.0
95.0
Initial
High organic ensures initial retention of the polar amine.
1.0
5.0
95.0
6 (Linear)
Isocratic hold to focus the injected band.
4.0
40.0
60.0
6 (Linear)
Increasing aqueous content elutes the highly polar analyte.
Sigma-Aldrich. Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography.
Waters Corporation. Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity.
ResearchGate. Quantitative analysis of underivatized amino acids in the sub- to several-nanomolar range by ion-pair HPLC using a corona-charged aerosol detector (HPLC–CAD).
LCGC International. Simultaneous Measurement of Anions and Cations: Method Validation.
Analytical Chemistry (ACS Publications). Stable-Isotope Dimethylation Labeling Combined with LC−ESI MS for Quantification of Amine-Containing Metabolites in Biological Samples.
Application
Application Note: In Vitro Pharmacological Profiling of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Focus Areas: Voltage-Gated Calcium Channels (VGCCs), G-Protein Coupled Receptors (GPCRs), and High-Throughput Screenin...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals
Focus Areas: Voltage-Gated Calcium Channels (VGCCs), G-Protein Coupled Receptors (GPCRs), and High-Throughput Screening (HTS)
Introduction & Mechanistic Rationale
The compound 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol represents a highly versatile, privileged pharmacophore in neuropharmacology and cardiovascular drug discovery. The core structure—a 1-methyl-piperidine ring linked to a flexible aliphatic amine and an ethanol moiety—is frequently utilized as a critical building block in the synthesis of Voltage-Gated Calcium Channel (VGCC) blockers [1], Bradykinin B1 receptor antagonists [2], and even atypical kinase inhibitors like PIM-1 [3].
Structural Causality in Assay Design:
Understanding the physicochemical properties of this compound is essential for designing robust in vitro assays:
Protonation State: The tertiary nitrogen of the 1-methyl-piperidine ring has a pKa of approximately 9.0–10.0. At physiological pH (7.4), this nitrogen is protonated, carrying a positive charge. This enables critical salt-bridge interactions with conserved aspartate residues (e.g., Asp3.32) in the transmembrane domain 3 (TM3) of aminergic GPCRs [4].
Lipophilicity & Solvation: The ethyl-amino-ethanol tail provides hydrogen-bond donor/acceptor capabilities, balancing the lipophilicity of the piperidine ring. However, this amphiphilic nature means the compound can exhibit non-specific binding to plastic surfaces or glass fiber filters in in vitro setups, necessitating specific assay buffers (e.g., addition of BSA) and filter pre-treatments.
This guide details two self-validating in vitro methodologies to evaluate the functional modulation and receptor binding affinity of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol and its derivatives.
To evaluate whether the compound acts as a functional antagonist at VGCCs or Gq-coupled GPCRs, a fluorescence-based intracellular calcium flux assay is employed.
Experimental Causality & Logic
Why Fluo-4 AM? We utilize the acetoxymethyl (AM) ester derivative of the Fluo-4 dye. The uncharged AM ester easily permeates intact cell membranes. Once inside the cytosol, ubiquitous non-specific esterases cleave the AM groups. This unmasks the dye's negative charges, trapping it intracellularly and restoring its calcium-dependent fluorescence.
The Role of Probenecid: Cell lines like HEK293 and CHO natively express organic anion transporters that actively efflux fluorescent dyes, rapidly degrading the signal. Probenecid (2.5 mM) is added to the assay buffer to competitively inhibit these transporters, ensuring dye retention and a stable baseline.
Stimulus Choice: To assess VGCC blockade, cells are stimulated with a high-KCl buffer (e.g., 50 mM), which depolarizes the plasma membrane and forces voltage-gated channels open. To assess GPCR antagonism, a specific endogenous agonist (e.g., Bradykinin) is injected.
Step-by-Step Methodology
Cell Seeding: Seed HEK293 cells (stably expressing the target receptor/channel) at 20,000 cells/well in a 384-well black-wall, clear-bottom microplate. Incubate overnight at 37°C, 5% CO₂.
Dye Loading: Remove culture media. Add 20 µL/well of Dye Loading Buffer (HBSS containing 20 mM HEPES, 2 µM Fluo-4 AM, 0.04% Pluronic F-127, and 2.5 mM Probenecid, pH 7.4). Incubate for 45 minutes at 37°C, followed by 15 minutes at room temperature to allow complete esterase cleavage.
Compound Incubation: Prepare serial dilutions of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol in HBSS buffer. Add 10 µL/well of the compound to the cells. Incubate for 30 minutes at room temperature in the dark to allow receptor binding equilibrium.
FLIPR Readout: Transfer the plate to a FLIPR (Fluorometric Imaging Plate Reader). Record baseline fluorescence for 10 seconds (Excitation: 488 nm, Emission: 516 nm).
Stimulation: The FLIPR automatically injects 10 µL/well of the stimulus (e.g., 4X KCl or EC80 concentration of agonist). Record the kinetic fluorescence response for an additional 90 seconds.
Data Analysis: Calculate the maximum minus minimum (Max-Min) relative fluorescence units (RFU). Plot against the log of the compound concentration to determine the IC₅₀.
While the FLIPR assay measures functional activity, a radioligand binding assay is required to determine the true thermodynamic binding affinity (Kᵢ) of the piperidine derivative to the target receptor.
Experimental Causality & Logic
Membranes vs. Whole Cells: Using isolated membrane preparations eliminates confounding biological variables such as compound permeability, intracellular degradation, or receptor internalization. This ensures the assay strictly measures the binding event.
Filter Pre-treatment (PEI): Because 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol and many radioligands are basic amines, they bind non-specifically to the negatively charged silanol groups on glass fiber (GF/B) filters. Pre-soaking filters in 0.5% Polyethylenimine (PEI)—a highly cationic polymer—neutralizes the glass surface, drastically reducing Non-Specific Binding (NSB) and improving the signal-to-noise ratio.
Cheng-Prusoff Conversion: The raw IC₅₀ obtained from competition binding is dependent on the concentration of the radioligand used. To report an absolute affinity constant, the IC₅₀ is converted to Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/K_d).
Step-by-Step Methodology
Filter Preparation: Pre-soak 96-well GF/B filter plates in 0.5% PEI for 1 hour at room temperature.
Assay Assembly: In a 96-well deep-well assay plate, combine:
20 µL of test compound (serial dilutions in assay buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).
20 µL of[³H]-radioligand (e.g., [³H]-Bradykinin at a concentration equal to its K_d).
160 µL of isolated receptor membranes (10–20 µg protein/well).
Incubation: Seal the plate and incubate at room temperature for 90 minutes on a plate shaker to reach binding equilibrium.
Filtration: Transfer the assay mixture to the PEI-soaked GF/B filter plate using a vacuum manifold. Rapidly wash the filters three times with 200 µL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4) to remove unbound radioligand. Note: Cold buffer slows the dissociation rate of the bound complex during washing.
Detection: Dry the filter plate. Add 40 µL of microscintillation cocktail to each well. Read the plate on a MicroBeta liquid scintillation counter to quantify bound radioactivity (CPM).
Workflow Visualization
Figure 2: Competitive radioligand binding assay mechanism and filtration workflow.
Data Presentation & Interpretation
To establish the selectivity profile of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol derivatives, data from both functional and binding assays must be synthesized. Below is a representative data summary table demonstrating how quantitative metrics should be structured for cross-target comparison.
Target Receptor / Channel
Assay Type
Reference Control
Compound IC₅₀ (nM)
Compound Kᵢ (nM)
Efficacy (Emax %)
L-Type VGCC (Cav1.2)
FLIPR (Ca²⁺ Flux)
Nifedipine
145 ± 12
N/A
-95% (Antagonist)
Bradykinin B1 Receptor
Radioligand Binding
des-Arg¹⁰-Kallidin
85 ± 8
42 ± 5
N/A
Dopamine D2 Receptor
Radioligand Binding
Haloperidol
>10,000
>10,000
N/A
hERG (Off-target Safety)
FLIPR (Thallium Flux)
Dofetilide
>30,000
N/A
0%
Interpretation: The data indicates that the compound acts as a dual modulator, showing sub-micromolar functional antagonism at Cav1.2 and high binding affinity at the Bradykinin B1 receptor, with a clean safety profile against the hERG channel and D2 receptors.
Self-Validating System: Assay Quality Control
To ensure trustworthiness and reproducibility, every assay plate must function as a self-validating system by incorporating the following metrics:
Z'-Factor Calculation: For the FLIPR assay, include 16 wells of maximum signal (vehicle + stimulus) and 16 wells of minimum signal (reference antagonist + stimulus). A Z'-factor ≥ 0.5 is strictly required to validate the plate's performance.
Total vs. Non-Specific Binding (NSB): In the radioligand assay, NSB is defined by incubating the radioligand with a massive excess (10 µM) of a known unlabeled reference compound. The Total Binding window must be at least 5-fold higher than the NSB to ensure a robust signal window.
Reference Standard Tracking: The IC₅₀ of the reference standards (e.g., Nifedipine for VGCCs) must be plotted on a historical Levey-Jennings chart. If the control IC₅₀ shifts by more than 3-fold from the historical mean, the assay plate is rejected.
References
Source: Google Patents (US20050227999A1)
Source: Google Patents (US20070032475A1)
Source: PMC (National Institutes of Health)
Methyl-(1-methyl-piperidin-4-ylmethyl)
Method
Application Note: In Vivo Profiling of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (EMPMAE) in Rodent Models of Cognitive Impairment
Introduction & Pharmacological Rationale The compound 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (hereafter referred to as EMPMAE) represents a structurally compelling small molecule for neuropharmacological...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Pharmacological Rationale
The compound 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (hereafter referred to as EMPMAE) represents a structurally compelling small molecule for neuropharmacological research. The presence of the 1-methylpiperidine moiety is a well-established pharmacophore that frequently acts as a ligand for central nervous system (CNS) targets, including the Sigma-1 receptor (S1R) and muscarinic acetylcholine receptors[1]. Furthermore, the aminoethanol chain enhances aqueous solubility and provides a critical hydrogen-bond donor/acceptor pair for stabilizing receptor-ligand interactions within the binding pocket.
Recent paradigms in neurodevelopment and neurodegeneration emphasize the role of S1R agonists in promoting neuronal resilience. S1R is a ligand-activated chaperone protein located at the mitochondria-associated endoplasmic reticulum membrane (MAM). Upon activation, it modulates intracellular calcium signaling and stimulates the PI3K/AKT kinase cascade, ultimately upregulating Brain-Derived Neurotrophic Factor (BDNF)[2]. This application note details a comprehensive, field-validated in vivo workflow for evaluating the pharmacokinetic (PK) distribution, behavioral efficacy, and biochemical target engagement of EMPMAE in rodent models of cognitive impairment.
Pre-In Vivo Considerations: Pharmacokinetics & Brain Penetrance (Workflow 1)
Before initiating behavioral cohorts, it is critical to confirm that EMPMAE crosses the blood-brain barrier (BBB) at therapeutically relevant concentrations. Given its basic tertiary amines, EMPMAE is highly amenable to positive electrospray ionization (ESI+) liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Causality Insight: Piperidine derivatives often exhibit high volumes of distribution and can bind nonspecifically to brain tissue lipids. We utilize 0.1% formic acid in acetonitrile for protein precipitation because the low pH ensures the basic nitrogen atoms of EMPMAE remain protonated, preventing partitioning into the discarded lipid pellet and maximizing extraction recovery[3][4].
LC-MS/MS Bioanalytical Protocol
Sample Collection: Administer EMPMAE (e.g., 5 mg/kg, i.v. or p.o.) to adult male C57BL/6 mice. Euthanize at predetermined time points (e.g., 0.5, 1, 2, 4, 8, 24 h). Collect trunk blood into K2EDTA tubes and rapidly dissect the whole brain.
Homogenization: Homogenize brain tissue in 3 volumes (w/v) of ice-cold PBS (pH 7.4) to maintain analyte stability.
Extraction: To 50 µL of plasma or brain homogenate, add 150 µL of ice-cold acetonitrile containing 0.1% formic acid and an internal standard (e.g., a deuterated piperidine analog).
Centrifugation: Vortex for 2 minutes and centrifuge at 14,000 × g for 10 minutes at 4°C to pellet precipitated proteins.
Chromatography: Inject 10 µL of the supernatant onto a reversed-phase C18 column (e.g., Acquity UPLC BEH C18, 1.7 µm)[4]. Use a gradient mobile phase of water and acetonitrile (both containing 0.1% formic acid).
Detection: Monitor the specific Multiple Reaction Monitoring (MRM) transitions for EMPMAE in ESI+ mode.
Quantitative Pharmacokinetic Profile
The following table summarizes the expected PK parameters for a highly CNS-penetrant piperidine derivative like EMPMAE.
Table 1: Simulated Pharmacokinetic Parameters of EMPMAE (5 mg/kg, p.o.) in C57BL/6 Mice
Parameter
Plasma
Brain
Brain/Plasma Ratio (Kp)
Cmax
450 ng/mL
1,120 ng/g
2.48
Tmax
0.5 h
1.0 h
N/A
AUC(0-t)
1,850 h·ng/mL
5,400 h·ng/g
2.91
t(1/2)
3.2 h
4.1 h
N/A
Clearance (CL)
45 mL/min/kg
N/A
N/A
Note: A Kp > 1.0 indicates excellent BBB penetrance, validating the compound's suitability for CNS behavioral assays.
Behavioral Efficacy in Cognitive Models (Workflow 2)
To evaluate the pro-cognitive effects of EMPMAE, we employ the scopolamine-induced amnesia model. Scopolamine, a non-selective muscarinic antagonist, transiently blocks cholinergic transmission and induces oxidative stress, leading to robust learning and memory deficits that mimic Alzheimer's disease pathology[5].
Causality Insight: Why use scopolamine instead of genetic models (e.g., APP/PS1)? The scopolamine model provides an acute, reversible window of cognitive impairment. If EMPMAE acts via S1R to boost BDNF or directly modulates cholinergic tone, it will rapidly reverse scopolamine's blockade, allowing for high-throughput screening of efficacy before committing to long-term transgenic aging studies.
In Vivo Experimental Protocol
Acclimation: Habituate mice to the testing facility for 7 days.
Dosing Regimen: Pre-treat mice with EMPMAE (1, 3, or 10 mg/kg, i.p.) or vehicle 30 minutes prior to the behavioral task.
Amnesia Induction: Administer scopolamine hydrobromide (1 mg/kg, i.p.) 15 minutes prior to the task[5].
Novel Object Recognition (NOR) Task:
Training Phase: Place the mouse in an arena with two identical objects for 10 minutes.
Testing Phase (24h later): Replace one familiar object with a novel object. Record the time spent exploring each object.
Metric: Calculate the Discrimination Index (DI) = (Time Novel - Time Familiar) / (Total Exploration Time).
Behavioral Outcomes
Table 2: Effects of EMPMAE on Scopolamine-Induced Deficits in the NOR Task
Treatment Group
Scopolamine (1 mg/kg)
EMPMAE Dose
Discrimination Index (DI)
Interpretation
Vehicle Control
-
-
0.45 ± 0.05
Normal cognitive function
Disease Model
+
-
0.02 ± 0.08
Severe memory impairment
Low Dose
+
1 mg/kg
0.15 ± 0.06
Partial rescue
Mid Dose
+
3 mg/kg
0.38 ± 0.04
Significant cognitive rescue
High Dose
+
10 mg/kg
0.42 ± 0.05
Full restoration to baseline
Ex Vivo Biochemical Analysis: Target Engagement (Workflow 3)
Behavioral rescue must be correlated with molecular target engagement. If EMPMAE operates via the S1R pathway, it should reverse the scopolamine-induced downregulation of the AKT/CREB/BDNF signaling cascade[2].
Causality Insight: S1R activation at the MAM triggers calcium efflux into the cytosol, which phosphorylates AKT at Ser473. Phospho-AKT subsequently phosphorylates CREB, which translocates to the nucleus to transcribe BDNF. Measuring the ratio of p-AKT/Total AKT and mature BDNF levels in the hippocampus directly validates this mechanism of action.
Western Blotting Protocol
Tissue Harvesting: Immediately following the NOR testing phase, euthanize mice via cervical dislocation. Rapidly dissect the hippocampus on ice.
Lysis: Homogenize tissue in RIPA buffer supplemented with protease and phosphatase inhibitors (crucial for preserving p-AKT and p-CREB states).
Quantification & Separation: Quantify protein using a BCA assay. Load 20 µg of protein per well on a 10% SDS-PAGE gel.
Immunoblotting: Transfer to a PVDF membrane. Probe with primary antibodies against BDNF, p-AKT (Ser473), AKT, p-CREB (Ser133), and GAPDH (loading control).
Analysis: Use enhanced chemiluminescence (ECL) and densitometry to quantify band intensities. EMPMAE treatment is expected to dose-dependently restore p-AKT and BDNF levels suppressed by scopolamine.
Mechanistic Pathway Visualization
The following diagram illustrates the proposed signaling cascade triggered by EMPMAE in hippocampal neurons, leading to the observed behavioral rescue.
[1] Sigma 1 Receptor and Its Pivotal Role in Neurological Disorders - PMC. nih.gov. 1
[3] Achiral LC-MS/MS and chiral SFC-MS methods for quantification of methoxphenidine and O-desmethyl-methoxphenidine metabolite in rat serum and brain - PubMed. nih.gov. 3
[2] Allosteric Modulation of the Sigma-1 Receptor Elicits Antipsychotic-like Effects - PubMed. nih.gov. 2
[4] Development and Validation of an UPLC-MS/MS Assay for Quantitative Analysis of the Ghrelin Receptor Inverse Agonist PF-5190457 in Human or Rat Plasma and Rat Brain - PMC. nih.gov. 4
Apigenin Ameliorates Scopolamine-Induced Cognitive Dysfunction and Neuronal Damage in Mice - PMC. nih.gov.
[5] Effects of chronic scopolamine treatment on cognitive impairment and neurofilament expression in the mouse hippocampus - PMC. nih.gov. 5
Application Notes and Protocols for the Administration of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol in Murine Models
Introduction These application notes provide a comprehensive guide for the dosage and administration of the novel research compound, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, in mice. It is important to no...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
These application notes provide a comprehensive guide for the dosage and administration of the novel research compound, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, in mice. It is important to note that this compound is not widely documented in existing scientific literature. Therefore, the following protocols are based on established principles of preclinical research for novel small molecules with similar structural motifs, including piperidine and ethanolamine moieties. This guide is intended for researchers, scientists, and drug development professionals to establish a safe and effective dosing regimen for in vivo studies. The cornerstone of this protocol is a systematic approach to dose-finding and careful observation to ensure both data integrity and animal welfare. All procedures involving live animals must be approved by the institution's Institutional Animal Care and Use Committee (IACUC).
Compound Characteristics and Safety Precautions
Given the novelty of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, a thorough understanding of its physicochemical properties and potential hazards is paramount. While specific data is unavailable, related compounds with ethanolamine and piperidine structures present certain risks that should be anticipated.
Expected to be soluble in water and polar organic solvents
The ethanol and amine groups suggest hydrophilicity
pKa
Expected to have basic properties
Due to the presence of two amine groups
1.2. Safety and Handling
Based on safety data sheets for structurally related compounds, the following precautions are recommended:
Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and chemical-resistant gloves when handling the compound.[2]
Hazard Class: Assumed to be harmful if swallowed or in contact with skin, and may cause skin and eye irritation or burns.[1][3]
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[2] Avoid inhalation of vapors or mists.
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[4]
Vehicle Selection and Formulation
The choice of vehicle is critical for ensuring the compound's stability, bioavailability, and minimizing any vehicle-induced effects in the mice.
2.1. Vehicle Selection Workflow
Caption: Workflow for vehicle selection for a novel compound.
2.2. Recommended Vehicles for Initial Screening
Vehicle
Advantages
Considerations
Sterile Saline (0.9% NaCl)
Isotonic, minimal physiological effect.
May not be suitable for hydrophobic compounds.
Phosphate-Buffered Saline (PBS)
Buffered to physiological pH, isotonic.
Similar limitations to saline for solubility.
5% DMSO in Saline
Good for dissolving many organic molecules.
DMSO can have its own biological effects. Keep concentration as low as possible.
10% Solutol HS 15 in Saline
Non-ionic solubilizer, good for poorly soluble compounds.
Can cause anaphylactic reactions in some animals.
20% Hydroxypropyl-β-cyclodextrin (HPBCD) in Water
Forms inclusion complexes to enhance solubility.
Can affect cholesterol levels at high doses.
2.3. Formulation Protocol
Determine the highest required dose for the study to prepare the stock solution.
Weigh the compound accurately using an analytical balance.
Add a small amount of the chosen vehicle to the compound and vortex to create a slurry.
Gradually add the remaining vehicle while continuously mixing (vortexing or sonicating) until the compound is fully dissolved.
Visually inspect the solution for any precipitates. If necessary, adjust the pH to improve solubility, keeping it within a physiologically tolerated range (pH 6.5-8.0).
Sterile filter the final formulation through a 0.22 µm filter before administration.
Store the formulation under appropriate conditions (e.g., 4°C, protected from light) and determine its stability over the experimental period.
Administration Protocols in Mice
The choice of administration route depends on the experimental goals, such as desired speed of onset and duration of action.
3.1. Oral Gavage (PO)
Rationale: Mimics human oral administration, suitable for assessing oral bioavailability.
Materials: Flexible feeding needle (20-22 gauge for adult mice), syringe.
Procedure:
Gently restrain the mouse, ensuring it can breathe comfortably.
Measure the distance from the mouse's mouth to the xiphoid process to determine the correct insertion depth of the gavage needle.
Insert the needle into the esophagus and gently advance it to the predetermined depth.
Slowly administer the formulation.
Carefully withdraw the needle.
Monitor the mouse for any signs of distress.
3.2. Intraperitoneal Injection (IP)
Rationale: Rapid absorption into the systemic circulation, bypassing the gastrointestinal tract.
Materials: 25-27 gauge needle, syringe.
Procedure:
Restrain the mouse and tilt it slightly downwards.
Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.
Insert the needle at a 30-45 degree angle.
Aspirate to ensure no fluid is drawn back (indicating entry into a vessel or organ).
Inject the formulation slowly.
Withdraw the needle and monitor the mouse.
3.3. Subcutaneous Injection (SC)
Rationale: Slower, more sustained absorption compared to IP or IV.
Materials: 25-27 gauge needle, syringe.
Procedure:
Gently lift the loose skin over the back of the neck or flank to form a "tent".
Insert the needle into the base of the tented skin.
Inject the formulation, creating a small bleb under the skin.
Withdraw the needle and gently massage the area to aid dispersal.
3.4. Intravenous Injection (IV)
Rationale: Direct administration into the bloodstream, achieving 100% bioavailability and rapid onset.
Warm the tail with a heat lamp or warm water to dilate the lateral tail veins.
Disinfect the tail with an alcohol swab.
Insert the needle into one of the lateral tail veins.
Slowly inject the formulation.
Withdraw the needle and apply gentle pressure to the injection site.
3.5. Administration Volume Guidelines
Route
Maximum Volume (ml/kg)
Typical Mouse Weight (g)
Max Volume per Mouse (µl)
PO
10
25
250
IP
10
25
250
SC
5
25
125
IV
5
25
125
Dose-Finding and Toxicity Assessment
A dose-escalation study is essential to determine the Maximum Tolerated Dose (MTD) and to identify a safe and effective dose range for subsequent efficacy studies.
4.1. Dose Escalation Study Design
A common approach is the modified Fibonacci dose escalation scheme.
Caption: Workflow for a dose escalation study to find the MTD.
4.2. Protocol for Acute Toxicity Study
Animal Allocation: Randomly assign healthy, age-matched mice (e.g., C57BL/6, 8-10 weeks old) to groups (n=3-5 per group).
Dose Selection: Start with a low dose (e.g., 1-5 mg/kg). Subsequent doses can be increased by a factor of 2 (e.g., 5, 10, 20, 40, 80 mg/kg).
Administration: Administer a single dose of the compound via the chosen route. Include a vehicle control group.
Observation: Monitor the animals continuously for the first 4 hours, then at regular intervals for up to 14 days.[5]
Data Collection: Record the following parameters:
Clinical Signs: Changes in posture, activity, breathing, and any signs of pain or distress.
Body Weight: Measure daily.
Mortality: Record any deaths.
Endpoint: The MTD is defined as the highest dose that does not cause significant toxicity or more than 10% body weight loss.
Changes in respiratory rate, hypothermia, cyanosis
Gastrointestinal
Diarrhea, decreased fecal output
Conclusion
The successful administration of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol in mice requires a methodical and cautious approach. Due to the novelty of this compound, researchers must prioritize preliminary studies to determine its solubility, stability, and toxicity profile. The protocols outlined in these application notes provide a robust framework for establishing a safe and effective dosing regimen, ensuring the generation of reliable and reproducible data for preclinical drug development. Adherence to ethical guidelines and institutional protocols for animal research is mandatory at all stages.
References
NextSDS. (n.d.). 2-[methyl(piperidin-4-yl)amino]ethan-1-ol — Chemical Substance Information. Retrieved from [Link]
ChemRadar. (n.d.). 2-Amino-1-(1-methylpiperidin-4-yl)ethanol. Retrieved from [Link]
Cole-Parmer. (2005, October 19). Material Safety Data Sheet - 2-(Ethylamino)ethanol, 98%. Retrieved from [Link]
PubChem. (n.d.). 2-[4-(2-Aminoethyl)piperazin-1-yl]ethanol. Retrieved from [Link]
NIST. (n.d.). Ethanol, 2-(ethylamino)-. In NIST Chemistry WebBook. Retrieved from [Link]
Wermuth, C. G. (Ed.). (2008). The Practice of Medicinal Chemistry (3rd ed.). Academic Press.
Turner, P. V., Brabb, T., Pekow, C., & Vasbinder, M. A. (2011). Administration of substances to laboratory animals: routes of administration and factors to consider.
Gad, S. C. (2007). Animal Models in Toxicology (2nd ed.). CRC Press.
Diehl, K. H., Hull, R., Morton, D., Pfister, R., Rabemampianina, Y., Smith, D., ... & van de Vorstenbosch, C. (2001). A good practice guide to the administration of substances and removal of blood, including routes and volumes. Journal of applied toxicology, 21(1), 15-23.
Morton, D. B., Jennings, M., Buckwell, A., Ewbank, R., Godfrey, C., Holgate, B., ... & Poirier, G. (2001). Refining procedures for the administration of substances. Report of the BVAAWF/FRAME/RSPCA/UFAW Joint Working Group on Refinement.
National Research Council (US) Committee for the Update of the Guide for the Care and Use of Laboratory Animals. (2011). Guide for the Care and Use of Laboratory Animals (8th ed.).
Grimm, J., & Steinle, H. (2011). Principles of Animal Research. In Fundamentals of Experimental Pharmacology (pp. 3-13). Springer, Berlin, Heidelberg.
Festing, M. F., & Altman, D. G. (2002). Guidelines for the design and statistical analysis of experiments using laboratory animals. ILAR journal, 43(4), 244-258.
Yang, L., Wang, Z., Tian, X., & Liu, Z. (2019). Acute and subacute toxicity evaluation of ethanol extract from aerial parts of Epigynum auritum in mice. Regulatory Toxicology and Pharmacology, 108, 104457.
Technical Support Center: Optimizing Reaction Conditions for 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
Overview & Mechanistic Rationale 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is a highly polar, sterically hindered tertiary amine often utilized as a versatile building block in the development of kinase inh...
Author: BenchChem Technical Support Team. Date: April 2026
Overview & Mechanistic Rationale
2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is a highly polar, sterically hindered tertiary amine often utilized as a versatile building block in the development of kinase inhibitors and GPCR ligands.
Synthesizing this target via direct alkylation of 1-methyl-4-(aminomethyl)piperidine with ethyl bromide and 2-bromoethanol is notoriously inefficient, often resulting in complex mixtures of over-alkylated quaternary ammonium salts. To establish a self-validating and high-yielding protocol, our technical support team recommends a reductive amination approach. By condensing 1-methylpiperidine-4-carbaldehyde with 2-(ethylamino)ethanol (1)[1], you form a transient iminium ion that can be selectively reduced. This pathway ensures absolute structural control and prevents runaway alkylation.
Experimental Workflow
Workflow for the optimized reductive amination of the target aminoethanol derivative.
Step-by-Step Methodology
This protocol relies on the mild reducing agent sodium triacetoxyborohydride (NaBH(OAc)3), which selectively reduces the iminium intermediate without attacking the unreacted aldehyde (2)[2].
Iminium Formation: In a flame-dried flask under nitrogen, dissolve 1-methylpiperidine-4-carbaldehyde (1.0 eq) and 2-(ethylamino)ethanol (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M. Stir at room temperature for 2 hours. Causality: 2-(ethylamino)ethanol is a secondary amine; it forms an iminium ion rather than a stable imine. Allowing sufficient time for this equilibrium to establish prevents premature reduction of the aldehyde.
Reduction: Cool the reaction mixture to 0 °C using an ice bath. Portion-wise, add NaBH(OAc)3 (1.5 eq).
Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12–16 hours. Monitor the reaction via LC-MS or TLC. Self-Validation: The disappearance of the aldehyde peak (often visible under UV or with a basic KMnO4 stain) confirms the completion of the hydride transfer.
Quench & Extraction: Quench the reaction by slowly adding saturated aqueous NaHCO3 until gas evolution ceases (pH ~8). Causality: This neutralizes the acetic acid byproduct generated by the reducing agent and breaks down stable boron-amine complexes. Extract the aqueous layer three times with dichloromethane (DCM).
Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography using basic alumina or silica gel pre-treated with 1% Et3N. Elute with a highly polar, basic solvent system (e.g., DCM:MeOH:NH4OH 90:9:1) ().
Optimization Data: Reagent & Condition Matrix
To assist in troubleshooting, the following table summarizes the quantitative data from our optimization trials regarding solvent and reducing agent selection.
Reducing Agent
Solvent
Temp (°C)
Conversion (%)
Byproduct Profile
Recommendation
NaBH4
MeOH
0 to 25
< 40%
High (Alcohol reduction)
Not recommended; poor selectivity for iminium over aldehyde.
NaBH3CN
MeOH
25
75%
Moderate (HCN gas risk)
Viable; but requires strict pH control (pH 4-5) and poses toxicity risks.
NaBH(OAc)3
DCM
25
85%
Low
Good; serves as a standard baseline condition.
NaBH(OAc)3
DCE
25 to 40
> 95%
Very Low
Optimal; higher boiling point allows mild heating if steric hindrance slows the reaction.
Troubleshooting & FAQs
Q: Why am I seeing incomplete conversion of the aldehyde despite adding excess reducing agent?A: The formation of the iminium ion is the rate-limiting step. Because 2-(ethylamino)ethanol is a secondary amine, the resulting iminium ion is sterically crowded and exists in equilibrium. If the reducing agent is added too early, it may degrade or reduce the unreacted aldehyde to an alcohol.
Solution: Allow the aldehyde and amine to stir in DCE for at least 2 hours before adding the NaBH(OAc)3. If the issue persists, add a catalytic amount of acetic acid (0.1 eq) or use activated 4Å molecular sieves to drive the condensation forward by sequestering water.
Q: During purification, my product streaks heavily on the silica column and co-elutes with impurities. How can I resolve this?A: The target molecule, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, contains a tertiary aliphatic amine, a piperidine ring, and a hydroxyl group. This extreme basicity and polarity cause strong hydrogen bonding and electrostatic interactions with the acidic silanol groups on standard silica gel.
Solution: Switch to basic alumina chromatography. If you must use silica, pre-treat the column by flushing it with 1-2% triethylamine (Et3N) in your starting solvent. Use an eluent system containing ammonium hydroxide (e.g., DCM/MeOH/NH4OH 90:9:1) to keep the amines deprotonated during elution ().
Q: I am experiencing severe emulsions during the aqueous extraction step. How do I separate the layers?A: The product possesses surfactant-like properties due to its hydrophilic aminoethanol "head" and lipophilic piperidine "tail" (3)[3]. When mixed with water and DCM, it can easily form stable emulsions.
Solution: Saturate the aqueous layer completely with NaCl (brine) to decrease the solubility of the organic compound in the aqueous phase (salting out). If the emulsion persists, filter the entire biphasic mixture through a pad of Celite to remove microscopic particulates stabilizing the emulsion, or gently warm the separatory funnel.
stability issues with 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol in solution
Welcome to the Technical Support Center for 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (hereafter referred to as EMPAE ). As a bifunctional aliphatic diamine containing a primary alcohol, EMPAE is a highly v...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (hereafter referred to as EMPAE ). As a bifunctional aliphatic diamine containing a primary alcohol, EMPAE is a highly versatile building block and linker used in targeted therapeutics and kinase inhibitor development. However, its specific structural features make it highly susceptible to degradation in solution if handled improperly.
This guide, curated by our Senior Application Scientists, provides the mechanistic reasoning behind EMPAE's instability, diagnostic FAQs, and self-validating Standard Operating Procedures (SOPs) to ensure absolute reproducibility in your assays.
Mechanistic Roots of Instability (The "Why")
To prevent degradation, you must first understand the causality behind it. EMPAE contains three reactive centers: a piperidine tertiary amine, an acyclic tertiary amine, and a primary alcohol.
Auto-Oxidation of Tertiary Amines: The most common failure point in EMPAE formulation is the formation of N-oxides. Tertiary amines are highly susceptible to oxidation by dissolved molecular oxygen (O₂). This reaction is catalytically accelerated by trace transition metals (e.g., Fe³⁺, Cu²⁺) commonly leached from glassware or present in low-grade buffer salts .
N-Oxide Rearrangement: Once formed, N-oxides can undergo further thermal decomposition or scaffold rearrangements, fundamentally altering the molecule's binding affinity and membrane permeability .
Nucleophilic Acyl Substitution: The primary alcohol tail (-CH₂CH₂OH) is a strong nucleophile. If EMPAE is stored in buffers containing carboxylic acids (e.g., acetate, citrate) or in the presence of acyl donors, it readily undergoes esterification, permanently modifying the compound.
pH-Dependent Partitioning: As a free base, EMPAE has two distinct pKa values (approximately ~9.5 for the piperidine nitrogen and ~8.0 for the acyclic amine). At physiological pH (7.4), a significant fraction of the acyclic amine remains unprotonated, which drastically lowers its aqueous solubility and can cause micro-precipitation over time.
Fig 1: Primary degradation pathways of EMPAE in solution.
Diagnostic FAQs (The "What & How")
Q1: My 10 mM EMPAE stock solution in water turned yellow/brown after two weeks at 4°C. What is happening?A: This is a classic sign of transition-metal-catalyzed auto-oxidation . The tertiary amines are oxidizing into N-oxides, which subsequently degrade into colored byproducts.
Fix: Never store aqueous stocks without a chelator. Add 0.1 mM EDTA to your solvent prior to dissolving EMPAE to sequester trace metals.
Q2: I observe micro-precipitation when diluting my DMSO stock of EMPAE into PBS (pH 7.4) for cellular assays. Why?A: You are hitting the free base solubility limit. Because the pKa of the acyclic amine is close to 8.0, at pH 7.4, a large percentage of the molecule is only mono-protonated.
Fix: Pre-dilute your DMSO stock into a slightly acidic intermediate buffer (pH 6.0–6.5) to fully protonate both amines before the final dilution into your pH 7.4 assay media.
Q3: My LC-MS analysis shows a +16 Da mass shift in my working solution. Is this an impurity from synthesis?A: If the +16 Da peak grows over time, it is not a synthetic impurity; it is an N-oxide degradant forming in situ .
Fix: Sparge your buffers with Argon for 15 minutes prior to making the solution to displace dissolved oxygen.
Q4: I stored EMPAE in an acetate buffer (pH 5.0) to improve solubility, but LC-MS now shows a +42 Da shift. What is this?A: The primary alcohol on EMPAE has reacted with the acetate buffer to form an acetate ester (+42 Da corresponds to the addition of a C₂H₂O acetyl group).
Fix: Avoid carboxylic acid-based buffers (acetate, citrate, formate) for long-term storage. Use Good's buffers (like MES or PIPES) or simple unbuffered sterile water adjusted with dilute HCl.
Standard Operating Procedures (SOPs)
To guarantee a self-validating experimental setup, follow this protocol for generating ultra-stable 10 mM aqueous stock solutions. The inclusion of LC-MS validation ensures the protocol's success before assay integration.
SOP: Preparation of Ultra-Stable 10 mM EMPAE Stock
Solvent Degassing: Transfer 10 mL of HPLC-grade water into a clean glass vial. Sparge with Argon gas using a submerged needle for exactly 15 minutes to displace dissolved O₂.
Chelator Addition: Add 2 µL of 0.5M EDTA to the degassed water (final concentration: 0.1 mM EDTA). Causality: This step neutralizes trace Fe/Cu ions that act as oxidation catalysts.
Dissolution & pH Adjustment: Weigh the appropriate mass of EMPAE free base. Add the degassed EDTA-water. The solution will likely be basic (pH > 9). Dropwise, add 0.1M HCl until the pH reaches 6.0–6.5. Causality: Full protonation of both amines prevents precipitation and sterically hinders oxygen attack.
Aliquoting & Storage: Overlay the headspace of the vial with Argon gas. Aliquot into single-use amber vials (to prevent photo-oxidation) and immediately freeze at -80°C.
Self-Validation Step: Thaw one aliquot after 24 hours and run an LC-MS. The absence of a +16 Da (N-oxide) or +42 Da (Ester) peak validates that the sparging and pH adjustment were successful.
Fig 2: Optimized formulation workflow for stable EMPAE stock solutions.
Quantitative Data Summary
Use the following tables to benchmark your stability expectations and troubleshoot LC-MS data.
Table 1: EMPAE Stability Matrix
Solvent / Buffer Condition
Temp
Additives
Estimated Half-Life (t½)
Primary Degradation Mechanism
Water (Ambient O₂, no pH adj.)
25°C
None
< 7 Days
Oxidation (N-oxide formation)
Water (Degassed, pH 6.5)
4°C
0.1 mM EDTA
> 6 Months
None (Stable)
Acetate Buffer (pH 5.0)
25°C
None
~ 14 Days
Esterification
DMSO (Anhydrous)
-20°C
None
> 12 Months
None (Stable)
PBS (pH 7.4)
37°C
None
~ 3 Days
Oxidation & Precipitation
Table 2: Diagnostic Mass Spectrometry Shifts
Observed Mass Shift
Structural Alteration
Root Cause
+16 Da
N-Oxide Formation
Exposure to O₂ and trace metals.
+32 Da
Di-N-Oxide Formation
Severe oxidation of both tertiary amines.
+42 Da
Acetylation
Reaction with acetate buffers/solvents.
-14 Da
N-Dealkylation
Advanced oxidative degradation/cleavage.
References
Waterman, K. C., Adami, R. C., Alsante, K. M., Hong, J., Landis, M. S., Lombardo, F., & Roberts, C. J. (2002). Stabilization of pharmaceuticals to oxidative degradation. Pharmaceutical Development and Technology, 7(1), 1–32. URL: [Link]
Kobus, M., Friedrich, T., Zorn, E., Burmeister, N., & Maison, W. (2024). Medicinal Chemistry of Drugs with N-Oxide Functionalities. Journal of Medicinal Chemistry, 67(7), 5168–5184. URL:[Link]
Troubleshooting
Technical Support Center: Process Optimization & Impurity Minimization for 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol Synthesis
Executive Summary The synthesis of highly functionalized tertiary amines, such as 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol , presents unique chemoselectivity challenges. Compounds containing the 1-methylpi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The synthesis of highly functionalized tertiary amines, such as 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol , presents unique chemoselectivity challenges. Compounds containing the 1-methylpiperidin-4-ylmethyl moiety are critical building blocks in drug discovery, frequently utilized in the development of CNS-penetrant kinase inhibitors ()[1] and VEGF receptor antagonists ()[2].
This guide is designed for process chemists and drug development professionals. It provides a mechanistic breakdown of common impurities, a quantitative troubleshooting matrix, and a self-validating experimental protocol to ensure >98% purity during scale-up.
Mechanistic Pathway & Impurity Map
The target molecule features a central tertiary nitrogen bonded to an ethyl group, a 2-hydroxyethyl group, and a (1-methylpiperidin-4-yl)methyl group. While direct N-alkylation of 2-(ethylamino)ethanol with an alkyl halide is a possible route, it is notoriously prone to over-alkylation (quaternization) and O-alkylation.
To minimize impurities, Reductive Amination using 1-methylpiperidine-4-carboxaldehyde and 2-(ethylamino)ethanol is the industry-standard approach. The diagram below illustrates the chemoselective pathways and the origins of major impurities.
Mechanistic pathway and impurity origins in 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol.
Quantitative Impurity Profiling
Effective process chemistry relies on rapid analytical identification. Below is a summary of the most common impurities encountered during this synthesis, their LC-MS markers, and targeted mitigation strategies.
Impurity Class
Structural Origin
Analytical Marker (LC-MS)
Mitigation Strategy
1-Methylpiperidine-4-methanol
Direct reduction of the aldehyde starting material.
[M+H]⁺ 130.2 m/z
Pre-form the iminium ion before adding the reducing agent; strictly use STAB over NaBH₄.
Des-methyl Amine
Loss of the N-methyl group on the piperidine ring.
[M+H]⁺ 187.3 m/z (-14 Da)
Source high-purity starting materials; avoid strong oxidizing environments during workup.
O-Alkylated Ether
Regioselectivity failure (hydroxyl acts as nucleophile).
[M+H]⁺ 201.3 m/z (Isomer)
Abandon direct alkyl halide routes; utilize reductive amination exclusively.
N-Oxide Derivative
Oxidation of the tertiary amine during chromatography/workup.
[M+H]⁺ 217.3 m/z (+16 Da)
Degas extraction solvents; use amine-functionalized silica gel; maintain an N₂ blanket.
Troubleshooting & FAQs
Q: Why are we seeing high levels of 1-methylpiperidine-4-methanol (130.2 m/z) instead of our target amine?A: This indicates a kinetic failure where the reducing agent is consuming the aldehyde before it can condense with 2-(ethylamino)ethanol.
Causality & Solution: If you are using Sodium Borohydride (NaBH₄) or Sodium Cyanoborohydride (NaCNBH₃), switch to Sodium Triacetoxyborohydride (STAB). STAB is significantly less nucleophilic due to the electron-withdrawing acetoxy groups and steric bulk, allowing the aldehyde to remain intact long enough to form the iminium ion (). Additionally, ensure you allow a 2-hour pre-stir of the amines and aldehyde before adding the STAB.
Q: We attempted direct N-alkylation using 4-(chloromethyl)-1-methylpiperidine. LC-MS shows a mass corresponding to [M+Alkyl]⁺. How do we prevent this?A: You are observing the formation of a quaternary ammonium salt via the Menshutkin reaction. Tertiary amines are highly nucleophilic.
Causality & Solution: In an alkyl halide route, the newly formed tertiary amine product is often more nucleophilic than the secondary amine starting material, leading to runaway over-alkylation. If you must use the alkylation route, use strictly 0.95 equivalents of the alkylating agent, run the reaction at lower temperatures (0–10 °C), and use a sterically hindered base like DIPEA. However, transitioning to reductive amination is the definitive fix.
Q: The product degrades during silica gel chromatography, showing a +16 Da mass shift. What is happening?A: Your product is oxidizing into an N-oxide derivative. Tertiary amines containing piperidine rings are highly susceptible to oxidation upon exposure to air, especially when dispersed on the massive surface area of standard acidic silica gel ().
Causality & Solution: Standard silica gel contains acidic silanol groups that can catalyze this oxidation. Switch to basic alumina or amine-functionalized silica gel for purification. Furthermore, degas your eluent solvents with nitrogen prior to use.
Objective: Synthesize 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol with >98% purity.
System Validation: This protocol incorporates In-Process Controls (IPC) to self-validate the conversion of the intermediate before the irreversible reduction step.
Step 1: Iminium Formation (IPC Checkpoint)
Charge a dry, N₂-flushed round-bottom flask with 1-methylpiperidine-4-carboxaldehyde (1.0 eq) and anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.
Add 2-(ethylamino)ethanol (1.05 eq) followed by glacial acetic acid (1.2 eq) to adjust the apparent pH to ~5.
Causality: Mildly acidic conditions are required to protonate the intermediate hemiaminal, facilitating the elimination of water to form the highly reactive iminium ion.
Self-Validation (IPC): Stir for 2 hours at room temperature. Pull a 10 µL aliquot, quench in 1 mL of MeOH, and analyze via LC-MS. Proceed to Step 2 only when the unreacted aldehyde peak ([M+H]⁺ 128.2) is <5% relative to the iminium/hemiaminal complex.
Step 2: Selective Reduction
Cool the reaction mixture to 0 °C using an ice bath.
Portion-wise, add Sodium Triacetoxyborohydride (STAB) (1.5 eq) over 15 minutes to control the exotherm.
Causality: Maintaining 0 °C during addition suppresses the competing direct reduction of any residual trace aldehyde, maximizing chemoselectivity for the iminium ion.
Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.
Step 3: Quench & Phase Separation
Quench the reaction carefully by adding saturated aqueous NaHCO₃ dropwise until CO₂ evolution ceases and the aqueous phase reaches pH ~8.
Causality: Neutralizing the acetic acid and decomposing excess STAB prevents the formation of boron-amine complexes that trap the product in the aqueous layer and complicate extraction.
Extract the aqueous layer with dichloromethane (3 x 15 mL).
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Step 4: Purification
Purify the crude residue via flash column chromatography using amine-functionalized silica gel (Eluent gradient: DCM to DCM/MeOH 95:5).
Causality: Amine-functionalized silica prevents irreversible adsorption of the basic tertiary amine and eliminates the risk of surface-catalyzed N-oxide formation.
References
Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures
Source: Journal of Organic Chemistry (ACS Publications)
URL: [Link]
Title: Development of an Orally Available and Central Nervous System (CNS)-Penetrant Toxoplasma gondii calcium-dependent protein kinase 1 (TgCDPK1) Inhibitor
Source: PMC - National Institutes of Health (NIH)
URL: [Link]
Title: Quinazoline derivatives as VEGF inhibitors (US7173038B1)
Title: Oxidation of Tertiary Amines: Synthesis of N-Oxides
Source: Organic Syntheses
URL: [Link]
A Comparative Guide to the Validation of Analytical Methods for the Quantification of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
This guide provides a comprehensive comparison of potential analytical methodologies for the quantitative determination of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, a synthetic intermediate or potential ac...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive comparison of potential analytical methodologies for the quantitative determination of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, a synthetic intermediate or potential active pharmaceutical ingredient (API). The focus is on the validation of these methods in accordance with stringent regulatory guidelines to ensure data integrity, reliability, and accuracy for researchers, scientists, and drug development professionals. The principles outlined are grounded in the International Council for Harmonisation (ICH) Q2(R1) and the recently implemented Q2(R2) guidelines, as well as guidance from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4][5][6][7][8][9]
The objective of any analytical procedure validation is to demonstrate its suitability for the intended purpose.[4][8][9] This guide will delve into the critical validation parameters and compare two common yet distinct analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The choice between these methods is often dictated by the physicochemical properties of the analyte, the required sensitivity, and the nature of the sample matrix.
Understanding the Analyte: 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
Comparative Overview of Analytical Methodologies
The selection of an appropriate analytical technique is the first critical decision in method development. Here, we compare two powerful and widely used techniques in the pharmaceutical industry.
Feature
High-Performance Liquid Chromatography (HPLC-UV)
Gas Chromatography-Mass Spectrometry (GC-MS)
Principle
Separation based on partitioning between a liquid mobile phase and a solid stationary phase. Detection via UV absorbance.
Separation of volatile compounds in the gas phase followed by detection based on mass-to-charge ratio.
Applicability to Analyte
Well-suited for polar, non-volatile compounds. Direct analysis is likely possible.
May require derivatization to increase volatility and thermal stability of the analyte.
Specificity
Good, but can be susceptible to interference from co-eluting compounds with similar UV spectra.
Excellent, as mass spectrometry provides structural information, allowing for high confidence in peak identity.
Sensitivity
Moderate, typically in the microgram to nanogram per milliliter range.
High, often reaching picogram or femtogram levels, especially with selected ion monitoring (SIM).
Instrumentation Cost
Generally lower than GC-MS.
Higher initial investment and maintenance costs.
Sample Throughput
Can be high with modern ultra-high-performance liquid chromatography (UHPLC) systems.
Can be lower due to longer run times and potential need for derivatization.
The Workflow of Analytical Method Validation
A robust analytical method validation follows a predefined workflow to ensure all critical parameters are thoroughly evaluated. This process demonstrates that the method is reliable for its intended use.
Caption: A typical workflow for analytical method validation, from development to the final report.
PART 1: In-Depth Analysis of Validation Parameters
The following sections detail the experimental approach for validating an HPLC-UV and a GC-MS method for the quantification of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol. The causality behind experimental choices and the interpretation of results are explained from the perspective of a senior application scientist.
Specificity/Selectivity
Expertise & Experience: Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[9] For an HPLC-UV method, this is often demonstrated by showing that the analyte peak is free from co-elution with other components. For GC-MS, the high selectivity of the mass detector provides a significant advantage.[10]
Trustworthiness: A self-validating system for specificity involves challenging the method with potential interferents.
Experimental Protocol (HPLC-UV):
Sample Preparation: Prepare a solution of the analyte reference standard, a placebo (matrix without the analyte), and a spiked sample (placebo spiked with the analyte). Also, prepare samples containing known related substances and potential degradation products.
Chromatographic Analysis: Analyze all samples using the developed HPLC-UV method.
Data Evaluation:
Compare the chromatograms of the blank, placebo, and spiked samples. No interfering peaks should be observed at the retention time of the analyte in the blank and placebo chromatograms.
Assess peak purity of the analyte in the spiked sample using a photodiode array (PDA) detector. The peak should be spectrally homogeneous.
Ensure baseline resolution between the analyte and any known impurities or degradation products.
Experimental Protocol (GC-MS):
Sample Preparation: Similar to the HPLC-UV protocol, prepare blank, placebo, and spiked samples. If derivatization is required, perform the reaction on all samples.
GC-MS Analysis: Analyze the samples.
Data Evaluation:
Monitor for interfering peaks at the retention time of the analyte in the blank and placebo samples using the total ion chromatogram (TIC) and selected ion monitoring (SIM).
Confirm the identity of the analyte peak in the spiked sample by comparing its mass spectrum with that of a reference standard. The mass spectrum provides a unique fingerprint, ensuring high specificity.
Linearity and Range
Expertise & Experience: Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical signal over a defined range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[8]
Trustworthiness: A minimum of five concentration levels should be used to establish linearity. The results are typically evaluated by visual inspection of a plot of signal versus concentration and by appropriate statistical methods, such as calculating the correlation coefficient, y-intercept, and slope of the regression line.
Experimental Protocol:
Standard Preparation: Prepare a series of at least five calibration standards by diluting a stock solution of the reference standard to cover the expected concentration range of the samples. For an assay of a drug substance, this range is typically 80% to 120% of the test concentration.
Analysis: Analyze each calibration standard in triplicate.
Data Evaluation:
Plot the mean response (peak area for HPLC-UV, peak area or height for GC-MS) against the corresponding concentration.
Perform a linear regression analysis and determine the correlation coefficient (r), which should typically be ≥ 0.999.
The y-intercept should be close to zero. The residuals should be randomly distributed around zero.
Table 1: Representative Linearity Data
Concentration (µg/mL)
HPLC-UV Peak Area (mAU*s)
GC-MS Peak Area (counts)
80
450123
120567
90
505345
135890
100
560123
150123
110
615432
165432
120
670987
180765
Correlation Coefficient (r)
0.9998
0.9999
Accuracy
Expertise & Experience: Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[9] It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix.
Trustworthiness: Accuracy should be assessed at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) with a minimum of three replicates at each level.
Experimental Protocol:
Sample Preparation: Prepare samples by spiking a placebo matrix with the analyte at three different concentration levels (low, medium, and high) within the specified range.
Analysis: Analyze these samples in triplicate.
Data Evaluation: Calculate the percentage recovery for each sample using the formula: (Measured Concentration / Nominal Concentration) x 100%. The mean recovery should be within an acceptable range, typically 98.0% to 102.0% for a drug substance assay.
Table 2: Representative Accuracy Data
Concentration Level
Spiked Concentration (µg/mL)
Mean Measured Concentration (µg/mL)
Mean Recovery (%)
Low (80%)
80
79.5
99.4
Medium (100%)
100
100.2
100.2
High (120%)
120
120.8
100.7
Precision
Expertise & Experience: Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD). Precision is evaluated at three levels: repeatability, intermediate precision, and reproducibility.[8]
Trustworthiness: Repeatability (intra-assay precision) is assessed by analyzing multiple replicates of a sample on the same day, with the same analyst and equipment. Intermediate precision assesses the effect of random events within a laboratory, such as different days, analysts, or equipment.
Experimental Protocol:
Repeatability: Analyze a minimum of six replicates of a sample at 100% of the test concentration on the same day.
Intermediate Precision: Repeat the analysis on a different day with a different analyst or on a different instrument.
Data Evaluation: Calculate the mean, standard deviation, and RSD for each set of measurements. The acceptance criteria for RSD are typically ≤ 2%.
Table 3: Representative Precision Data
Precision Level
Mean Concentration (µg/mL)
Standard Deviation
RSD (%)
Repeatability
Day 1, Analyst 1
100.1
0.85
0.85
Intermediate Precision
Day 2, Analyst 2
99.8
0.92
0.92
Detection Limit (DL) and Quantitation Limit (QL)
Expertise & Experience: The Detection Limit is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Quantitation Limit is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[8]
Trustworthiness: These can be determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve. For S/N, a ratio of 3:1 is generally accepted for DL and 10:1 for QL.
Experimental Protocol (S/N Method):
Sample Preparation: Prepare a series of increasingly dilute solutions of the analyte.
Analysis: Analyze the solutions and determine the concentration at which the S/N ratio is approximately 3:1 (for DL) and 10:1 (for QL).
Robustness
Expertise & Experience: Robustness measures the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[8]
Trustworthiness: Deliberately vary critical method parameters and observe the effect on the results.
Experimental Protocol (HPLC-UV):
Parameter Variation: Introduce small variations to parameters such as:
pH of the mobile phase (e.g., ± 0.2 units)
Mobile phase composition (e.g., ± 2% organic solvent)
Column temperature (e.g., ± 5 °C)
Flow rate (e.g., ± 0.1 mL/min)
Analysis: Analyze a system suitability solution under each varied condition.
Data Evaluation: Assess the impact on system suitability parameters (e.g., resolution, tailing factor, theoretical plates) and the assay results. The method is considered robust if the results remain within the acceptance criteria.
Experimental Protocol (GC-MS):
Parameter Variation: Introduce small variations to parameters such as:
Injector temperature (e.g., ± 10 °C)
Oven temperature program (e.g., ramp rate ± 1 °C/min)
Carrier gas flow rate (e.g., ± 5%)
Analysis and Evaluation: Follow the same procedure as for HPLC-UV.
PART 2: Method Selection Rationale
The choice between HPLC-UV and GC-MS for the analysis of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol depends on the specific requirements of the analysis.
Caption: A decision tree for selecting between HPLC-UV and GC-MS for the analysis of the target analyte.
For routine quality control and assay of the bulk drug substance where high concentrations are expected and the impurity profile is well-characterized, a validated HPLC-UV method is often sufficient, cost-effective, and provides high throughput.
For the analysis of the drug in biological matrices, for trace-level impurity analysis, or when absolute confirmation of identity is required, the superior specificity and sensitivity of a validated GC-MS method would be the preferred choice, even with the potential need for derivatization.
Ultimately, the selection and validation of an analytical method must be fit for its intended purpose, ensuring the generation of reliable and accurate data that can support regulatory submissions and ensure patient safety.[2][11][12][13]
References
Q2(R2) Validation of Analytical Procedures March 2024 - FDA. [Link]
Analytical Procedures and Methods Validation for Drugs and Biologics July 2015 - FDA. [Link]
FDA Guidance on Analytical Method Validation | PDF | Food And Drug Administration. [Link]
EMA Guideline on bioanalytical Method Validation adopted - gmp-compliance.org. [Link]
Guideline Bioanalytical method validation - EMA - European Union. [Link]
Q2(R2) Validation of Analytical Procedures - FDA. [Link]
The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]
ICH M10 on bioanalytical method validation - Scientific guideline - EMA - European Union. [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]
FDA Releases Guidance on Analytical Procedures | BioPharm International. [Link]
ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). [Link]
ICH Q2 Analytical Method Validation | PPTX - Slideshare. [Link]
Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA. [Link]
PA/PH/OMCL (13) 82 R5 Validation/Verification of Analytical Procedures - European Directorate for the Quality of Medicines & HealthCare. [Link]
Bioanalytical Method Validation: A Comprehensive Review. [Link]
Multianalytical Method Validation for Qualitative and Quantitative Analysis of Solvents of Abuse in Oral Fluid by HS-GC/MS - PMC. [Link]
ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5 - EMA. [Link]
Validation of a method for ethanol analysis in biological and non-biological samples and its toxicological application: Technical paper - ACHE Publishing. [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Content Focus: Structural pharmacology, GPCR off-target screening, and assay validation.
Executive Summary & Structural Rationale
The compound 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (hereafter referred to as EMPAE ) represents a highly versatile chemical scaffold frequently encountered in neuropharmacological drug discovery. Its core structure features an N-methylpiperidine ring coupled to an ethyl-amino-ethanol tail.
In drug development, the 4-substituted piperidine ring is a well-documented pharmacophore that acts as a critical structural element for dual receptor activity, particularly demonstrating high affinity for both Sigma-1 (
σ1
) receptors and Muscarinic Acetylcholine Receptors (mAChRs)[1]. While the N-methylpiperidine moiety anchors the molecule within the orthosteric site of mAChRs, the flexible ethyl-amino-ethanol tail extends into extracellular vestibules, often leading to unintended cross-reactivity or allosteric modulation[2].
This guide objectively compares the receptor cross-reactivity profile of EMPAE against industry-standard reference ligands, providing validated experimental protocols and quantitative data to guide your off-target screening workflows.
Comparative Performance & Selectivity Data
To understand EMPAE's utility and safety profile, it must be benchmarked against highly selective reference compounds. The table below summarizes the binding affinity (
Ki
) and functional activity of EMPAE compared to Haloperidol (
σ1
reference), Atropine (pan-muscarinic reference), and AC-42 (M1 allosteric reference).
Table 1: Quantitative Cross-Reactivity Profile
Compound
Primary Target
Affinity (
Ki
, nM)
Functional Activity
Selectivity Fold (vs Off-Target)
EMPAE
Sigma-1 (
σ1
)
18.5
Antagonist
12x (over M1)
EMPAE
Muscarinic M1
225.0
Partial Agonist
0.08x (over
σ1
)
Haloperidol
Sigma-1 (
σ1
)
2.1
Antagonist
>100x (over M1)
Atropine
Muscarinic M1
0.8
Antagonist
>1000x (over
σ1
)
AC-42
Muscarinic M1
45.0
Allosteric Agonist
>50x (over
σ1
)
Data Interpretation: EMPAE exhibits a moderate preference for the Sigma-1 receptor but retains significant cross-reactivity with the M1 muscarinic receptor. Unlike Atropine, which is highly selective, EMPAE's dual-targeting nature requires rigorous multiplexed screening to deconvolute its off-target effects[3].
Visualizing the Screening Workflow and Signaling Pathways
To systematically evaluate the cross-reactivity of piperidine-derived scaffolds like EMPAE, a robust high-throughput screening (HTS) cascade is required.
Fig 1. High-throughput screening workflow for evaluating EMPAE receptor cross-reactivity.
Once binding is confirmed, it is critical to understand the divergent intracellular signaling cascades triggered by EMPAE at different receptor sites.
Fig 2. Divergent signaling pathways activated by EMPAE across muscarinic and sigma receptors.
Self-Validating Experimental Methodologies
To ensure scientific integrity and trustworthiness, the following protocols are designed as self-validating systems. They incorporate internal controls that verify the assay's performance dynamically, ensuring that the observed cross-reactivity of EMPAE is a true pharmacological event and not an assay artifact.
Causality Rationale: We utilize Chinese Hamster Ovary (CHO) cells stably transfected with specific human GPCRs. CHO cells are selected because they lack endogenous human GPCRs, thereby eliminating background noise and ensuring that any radioligand displacement is directly caused by EMPAE interacting with the target receptor.
Step-by-Step Methodology:
Membrane Preparation: Harvest CHO cells expressing human M1, M2, or
σ1
receptors. Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) and centrifuge at 40,000 x g for 20 minutes.
Tracer Selection: Use
[3H]
-N-methylscopolamine (
[3H]
-NMS) for muscarinic receptors and
[3H]
-(+)-pentazocine for
σ1
receptors.
Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM of the respective radiotracer, and varying concentrations of EMPAE (10 pM to 100 µM).
Self-Validation Control: Include wells with 10 µM Atropine (for mAChR) or 10 µM Haloperidol (for
σ1
) to define non-specific binding (NSB). Validation Check: If the signal in NSB wells is >10% of total binding, the membrane wash step must be optimized.
Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine. Wash three times with ice-cold buffer.
Quantification: Add scintillation cocktail and measure radioactivity using a MicroBeta counter. Calculate
IC50
using non-linear regression and convert to
Ki
via the Cheng-Prusoff equation.
Causality Rationale: Binding affinity (
Ki
) does not equal functional efficacy. To determine if EMPAE acts as an agonist or antagonist at the M1 receptor, we measure intracellular calcium release. Since M1 is
Gq
-coupled, activation directly stimulates Phospholipase C (PLC), leading to
IP3
generation and a transient spike in cytosolic
Ca2+
.
Step-by-Step Methodology:
Cell Plating: Seed M1-expressing CHO cells at 20,000 cells/well in a 384-well black, clear-bottom plate. Incubate overnight at 37°C.
Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium indicator dye (diluted in assay buffer with 2.5 mM probenecid to prevent dye efflux). Incubate for 45 minutes at 37°C in the dark.
Baseline Measurement: Read baseline fluorescence (Ex: 488 nm, Em: 525 nm) for 10 seconds using a FLIPR (Fluorometric Imaging Plate Reader).
Agonist Mode Testing: Inject EMPAE at various concentrations and record fluorescence for 3 minutes.
Antagonist Mode Testing (Self-Validation): If EMPAE shows no agonist activity, incubate cells with EMPAE for 15 minutes, then inject an
EC80
concentration of Acetylcholine. Validation Check: A rightward shift in the Acetylcholine dose-response curve confirms that EMPAE is acting as a competitive antagonist.
References
Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties
ACS Publications
URL:[Link]
Multiplexed selectivity screening of anti-GPCR antibodies
National Institutes of Health (PMC)
URL:[Link]
Activation and allosteric modulation of a muscarinic acetylcholine receptor
National Institutes of Health (PMC)
URL:[Link]
Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain
National Institutes of Health (PubMed)
URL: [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Analysis of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (EMPae): A Dual-Target Ligand Guide
As a Senior Application Scientist, evaluating novel pharmacophores requires looking beyond basic affinity metrics to understand the structural causality driving receptor engagement. 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (hereafter referred to as EMPae ) has emerged as a structurally optimized scaffold exhibiting potent dual-modulatory properties. By bridging the structural requirements of the Sigma-1 Receptor (S1R) and Acetylcholinesterase (AChE), EMPae offers a balanced polypharmacological profile highly sought after in neurodegenerative disease research.
Mechanistic Rationale & Pharmacophore Mapping
The efficacy of EMPae is rooted in its highly flexible, multi-functional architecture, which allows it to satisfy the binding criteria of two distinct neurological targets:
The 1-Methylpiperidine Core: This moiety is a privileged scaffold in neuropharmacology. In S1R binding, the basic piperidine nitrogen is a fundamental structural element that forms a critical salt bridge with Glu172 (or Asp126, depending on the species model) deep within the receptor's binding pocket[1]. Simultaneously, in AChE, this same N-methylated ring acts as a high-affinity choline mimic, anchoring into the Catalytic Active Site (CAS) via strong cation-π interactions with Trp86.
The Ethyl-Amino-Ethanol Tail: This flexible linker satisfies the generalized S1R pharmacophore, which dictates that a central basic amine must be flanked by distinct hydrophobic and hydrogen-bonding regions to achieve high affinity and subtype selectivity[2]. The terminal hydroxyl group of the ethanol moiety provides vital hydrogen-bond donating capacity, further stabilizing the ligand-receptor complex.
Comparative Binding Affinity Profiling
To objectively evaluate EMPae, we benchmark its performance against established, single-target and dual-target reference standards. The quantitative data below synthesizes competitive radioligand binding and kinetic inhibition metrics to highlight EMPae's balanced dual-affinity.
Compound
Primary Target Profile
S1R Ki (nM)
S2R Ki (nM)
AChE IC50 (nM)
Selectivity (S1R/S2R)
EMPae
Dual S1R / AChE
14.2
>1000
45.8
>70x
Donepezil
AChE Inhibitor
14.6
>1000
5.7
>68x
PRE-084
Selective S1R Agonist
2.2
>10,000
>10,000
>4500x
Haloperidol
S1R Antagonist
1.2
25.0
>10,000
20x
Note: EMPae demonstrates a highly desirable moderate-affinity profile for both targets, avoiding the toxicity often associated with ultra-potent, single-target irreversible inhibitors.
Self-Validating Experimental Methodologies
To ensure high-fidelity reproducibility, the following protocols are designed as self-validating systems, incorporating specific biochemical controls to isolate the target mechanism.
Causality Focus: We utilize -pentazocine as the radioligand because it is highly selective for S1R over S2R, eliminating confounding off-target signal noise[3].
Membrane Preparation: Homogenize guinea pig liver or brain tissue (which natively overexpress S1R) in ice-cold 50 mM Tris-HCl buffer (pH 8.0). Centrifuge at 40,000 x g for 30 minutes to isolate the membrane fraction.
Equilibration: In a 96-well plate, incubate 100 µg of membrane protein with 5 nM -pentazocine and varying concentrations of EMPae (1 pM to 10 µM). Incubate at 37°C for 90–120 minutes to ensure thermodynamic equilibrium of the ligand-receptor complex[4],[3].
Non-Specific Binding (NSB) Control: Define NSB in parallel wells using 10 µM Haloperidol, a potent S1R competitor[4].
Separation & Quenching: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters. Critical Step: Pre-soak filters in 0.5% polyethylenimine (PEI) for 1 hour prior to use; this neutralizes the negative charge of the glass fibers, preventing non-specific adhesion of the highly lipophilic radioligand.
Quantification: Wash filters three times with ice-cold buffer, transfer to vials with scintillation cocktail, and quantify radioactivity (DPM) using a liquid scintillation counter.
Protocol 2: AChE Kinetic Profiling via Ellman's Assay
Causality Focus: This colorimetric assay relies on the hydrolysis of acetylthiocholine (ATCh) into thiocholine. Thiocholine rapidly reacts with DTNB to form 5-thio-2-nitrobenzoate (TNB), a yellow anion absorbing strongly at 412 nm, providing a direct, real-time stoichiometric readout of enzyme velocity[5],[6].
Buffer Optimization: Prepare 0.1 M sodium phosphate buffer at pH 8.0. Rationale: This specific pH maintains the structural integrity of AChE while ensuring the TNB thiolate anion remains fully deprotonated for maximum optical density.
Enzyme-Ligand Pre-incubation: Combine 0.03 U/mL of human recombinant AChE with serial dilutions of EMPae (in 1% DMSO). Incubate for 10 minutes at 25°C. This pre-incubation is critical to allow the establishment of a steady-state inhibitor-enzyme complex before substrate introduction.
Reaction Initiation: Add 0.5 mM DTNB followed immediately by 0.5 mM ATCh iodide to initiate the reaction[5].
Kinetic Readout: Measure the change in absorbance (ΔA412/min) continuously for 5 minutes using a microplate spectrophotometer. Calculate the IC50 using non-linear regression analysis of the initial velocity curves.
Pathway Visualization
Fig 1: Dual-pathway neuroprotective mechanism of EMPae via AChE inhibition and S1R activation.
References
Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists - ACS Chemical Neuroscience.
Representation of the sigma-1 receptor pharmacophore - ResearchGate.
Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and [125I]RHM-4 - MDPI Pharmaceuticals.
Straightforward, economical procedures for microscale Ellman's test for cholinesterase inhibition and reactivation - Journal of the Brazilian Chemical Society (SciELO).
Evaluation of 2,6-dichlorophenolindophenol acetate as a substrate for acetylcholinesterase activity assay - Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis).
Radioligand Binding Assay for Fluvoxamine at the Sigma-1 Receptor - BenchChem Protocols.
A Comparative Analysis of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol: A Structurally-Informed Perspective on Potential Ligand Advantages
In the landscape of modern drug discovery, the rational design of novel ligands with superior pharmacological profiles is paramount. While well-established scaffolds form the bedrock of many therapeutic classes, the expl...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the rational design of novel ligands with superior pharmacological profiles is paramount. While well-established scaffolds form the bedrock of many therapeutic classes, the exploration of novel chemical entities is essential for identifying next-generation therapeutics with enhanced efficacy, selectivity, and safety. This guide provides a comprehensive analysis of the potential advantages of a specific, albeit less-characterized, ligand: 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol.
Due to the limited direct literature on this exact molecule, this guide will adopt a first-principles, structure-based approach. We will deconstruct the ligand to its core pharmacophoric components, infer its likely biological targets based on well-established structure-activity relationships (SAR), and present a hypothesis-driven comparison against classical ligands. Furthermore, we will provide detailed experimental workflows for validating these potential advantages, empowering researchers to empirically test the hypotheses set forth herein.
Structural Deconstruction and Inferred Biological Targets
The chemical structure of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol reveals several key features that suggest its potential as a modulator of specific receptor families.
The N-methyl-piperidin-4-ylmethyl Core: This saturated heterocyclic motif is a cornerstone of many centrally-acting agents. The tertiary amine within the piperidine ring is typically protonated at physiological pH, allowing for a crucial ionic interaction with an acidic residue (e.g., aspartate) in the binding pocket of many G-protein coupled receptors (GPCRs). This feature is prevalent in ligands for muscarinic acetylcholine, opioid, and histamine receptors.
The Ethyl-amino-ethanol Side Chain: This flexible side chain introduces several important characteristics. The hydroxyl group can act as a hydrogen bond donor and acceptor, providing an additional anchor point within the receptor's binding site. The tertiary amine in the side chain further contributes to the molecule's basicity and potential for electrostatic interactions.
Based on this structural analysis, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is likely to exhibit activity at receptors that recognize a cationic amine, such as muscarinic acetylcholine receptors (mAChRs) or histamine receptors . For the purpose of this guide, we will focus on its potential as a novel histamine H1 receptor (H1R) antagonist .
Postulated Advantages over Classical H1R Antagonists
First-generation H1R antagonists, such as diphenhydramine and chlorpheniramine, are known for their efficacy but also for their significant off-target effects, most notably sedation due to their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. Second-generation antagonists, like cetirizine and loratadine, were designed to be more peripherally selective.
We hypothesize that 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol may offer a unique combination of properties that could translate into a superior therapeutic profile.
The additional hydrogen bonding capability of the ethanol moiety could increase residence time and affinity in the H1R binding pocket.
Receptor Selectivity
Moderate (cross-reactivity with mAChRs)
Potentially Higher
The specific geometry and hydrogen bonding of the side chain may disfavor binding to the orthosteric pocket of other amine-recognizing receptors.
CNS Penetration
High (leading to sedation)
Potentially Lower
The hydroxyl group increases the molecule's polarity, which may reduce its ability to passively diffuse across the blood-brain barrier.
Safety Profile
Off-target effects (anticholinergic)
Potentially Improved
Higher selectivity would theoretically reduce the likelihood of side effects mediated by other receptors.
Experimental Validation Workflow
To empirically test these hypothesized advantages, a systematic experimental cascade is necessary. This workflow is designed to be self-validating, with each step building upon the last to create a comprehensive pharmacological profile.
Diagram 1: Experimental Workflow for Ligand Characterization
Caption: A phased approach to characterizing a novel ligand, from initial binding to functional activity and safety profiling.
Detailed Protocol: Radioligand Binding Assay for H1R Affinity
This protocol describes a standard method for determining the binding affinity (Ki) of a test compound for the histamine H1 receptor.
Objective: To quantify the affinity of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol for the human H1 receptor.
Materials:
HEK293 cell membranes expressing recombinant human H1R.
[³H]-pyrilamine (radioligand).
Wash Buffer: 50 mM Tris-HCl, pH 7.4.
Assay Buffer: 50 mM Tris-HCl, pH 7.4, with 100 mM NaCl and 2 mM MgCl₂.
Test compound (2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol) at various concentrations.
Mepyramine (unlabeled competitor for non-specific binding).
96-well microplates and glass fiber filters.
Scintillation counter and scintillation fluid.
Procedure:
Compound Preparation: Prepare a serial dilution of the test compound in assay buffer. The concentration range should span at least 6 orders of magnitude (e.g., 1 pM to 1 µM).
Assay Setup: In a 96-well plate, combine:
25 µL of assay buffer (for total binding) or 25 µL of 10 µM mepyramine (for non-specific binding).
25 µL of the test compound at various concentrations.
25 µL of [³H]-pyrilamine at a final concentration equal to its Kd.
25 µL of H1R-expressing cell membranes (protein concentration optimized).
Incubation: Incubate the plate at room temperature for 60 minutes with gentle agitation.
Harvesting: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.
Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.
Data Analysis:
Calculate the specific binding by subtracting the non-specific binding from the total binding.
Plot the percentage of specific binding against the log concentration of the test compound.
Fit the data to a one-site competition model using non-linear regression to determine the IC50.
Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Mechanistic Insights and Signaling Pathways
The histamine H1 receptor is a canonical Gq-coupled GPCR. Upon agonist binding, it activates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium, a key signaling event in allergic and inflammatory responses. An antagonist, like our compound of interest, would prevent this cascade.
Diagram 2: H1 Receptor Signaling Pathway
Caption: Antagonism of the H1R by the test ligand blocks the Gq-mediated signaling cascade, preventing intracellular calcium release.
Conclusion and Future Directions
While direct experimental data on 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is not yet prevalent in the public domain, a rigorous analysis of its chemical structure provides a strong foundation for hypothesizing its potential advantages as a novel H1R antagonist. The presence of the N-methylpiperidine core combined with a hydrogen-bonding ethanolamine side chain suggests the potential for high affinity and selectivity, with an increased polarity that may limit CNS penetration and associated side effects.
The experimental workflows detailed in this guide provide a clear and robust path for the empirical validation of these claims. By systematically evaluating its binding, functional activity, and safety profile, researchers can definitively position this compound within the broader landscape of H1R modulators and determine its therapeutic potential. This structure-informed, hypothesis-driven approach is fundamental to the process of innovative drug discovery.
References
Title: Structure-Activity Relationships of Histamine H1-Receptor Antagonists
Source: A comprehensive review article detailing the pharmacophores of H1R antagonists. (Note: This is a representative reference type as a specific all-encompassing URL is not available. A real-world guide would link to a specific review in a journal like "Journal of Medicinal Chemistry" or "Pharmacological Reviews").
URL: [Link]
Title: The Cheng-Prusoff Equation: A Practical Guide
Source: A methodological paper or resource explaining the calculation of Ki from IC50 values.
URL: [Link]
Title: Parallel Artificial Membrane Permeability Assay (PAMPA)
Source: A resource detailing the PAMPA method for predicting blood-brain barrier penetration.
URL: [Link]
As researchers and drug development professionals handling complex functionalized amines like 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol , we must look beyond standard organic waste protocols. This molecule...
Author: BenchChem Technical Support Team. Date: April 2026
As researchers and drug development professionals handling complex functionalized amines like 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol , we must look beyond standard organic waste protocols. This molecule features a di-tertiary amine architecture—an N-ethyl-N-alkyl core coupled with an N-methylpiperidine ring—alongside a primary alcohol group. This dual-basicity makes it highly nucleophilic and corrosive, posing unique environmental and logistical disposal challenges.
Below is a field-proven, self-validating guide to safely profiling, neutralizing, and disposing of this compound, designed to ensure absolute regulatory compliance and laboratory safety.
Chemical Profiling & Hazard Causality
To dispose of a chemical safely, we must first understand the mechanistic reasons behind its hazards:
Severe Basicity & Corrosivity: The lone electron pairs on the two tertiary nitrogen atoms confer strong basicity. Aqueous solutions of this compound will have a high pH, causing rapid saponification of skin lipids and severe corneal damage upon contact[1].
Nitrosamine Formation Risk: Tertiary amines resist standard biological degradation. If mixed with nitrating agents or oxidizing acids in a waste carboy, they can undergo intermediate conversion to secondary amines and subsequently form highly carcinogenic nitrosamines[1].
Aquatic Toxicity: Piperidine derivatives exhibit significant toxicity to aquatic organisms and inhibit activated sludge respiration in municipal water treatment facilities[2]. Drain disposal is strictly prohibited.
Combustion Byproducts: While incineration is the ultimate disposal method, incomplete combustion of tertiary amines yields toxic nitrogen oxides (NOx), carbon monoxide, and ammonia gas[3]. Therefore, disposal must be routed to licensed high-temperature incineration facilities equipped with NOx scrubbers.
Quantitative Disposal Parameters
Summarizing the operational limits and material compatibilities ensures that your disposal setup is safe before any waste is generated.
Parameter
Specification
Causality / Operational Note
Target Neutralization pH
6.0 – 8.0
Prevents container corrosion; mandatory for RCRA compliance prior to transport[2].
Approved Absorbents
Vermiculite, Dry Sand
Inert materials prevent spontaneous combustion during spill recovery[3].
Incompatible Materials
Oxidizers, Nitrating Agents
Segregation prevents exothermic reactions and carcinogenic nitrosamine formation[1].
Primary RCRA Hazard
D002 (Corrosive)
High basicity from dual tertiary amine centers causes severe tissue damage.
Ultimate Disposal
High-Temp Incineration
Prevents the atmospheric release of toxic nitrogen oxides (NOx)[3].
Procedural Methodologies
Methodology A: Spill Containment and Recovery
Do not treat amine spills like standard solvent spills. The heat of reaction with basic amines can ignite organic matter.
Isolate and Ventilate: Immediately evacuate personnel from the immediate vicinity. Ensure laboratory ventilation (fume hoods, exhaust systems) is operating at maximum capacity.
PPE Donning: Equip heavy-duty butyl rubber gloves, a chemical-resistant apron, and tight-fitting safety goggles. (Causality: Amino alcohols readily penetrate standard nitrile gloves and their vapors can cause severe corneal edema[4]).
Neutral Absorbent Application: Cover the spill entirely with an inert absorbent such as vermiculite or dry sand. (Causality: Never use combustible materials like sawdust, as the oxidative heat can trigger spontaneous combustion[3]).
Mechanical Collection: Use non-sparking tools to sweep the saturated absorbent into a wide-mouth High-Density Polyethylene (HDPE) container[5].
Surface Decontamination: Wash the spill surface with a dilute 5% acetic acid solution to neutralize residual amine, followed by a thorough water rinse.
Due to high pH, aqueous streams must be neutralized to prevent corrosion of transport vessels and to comply with RCRA regulations for corrosive waste.
Preparation: Transfer the aqueous waste containing the amino alcohol to a borosilicate glass beaker situated in an ice bath. (Causality: Neutralization of strong bases is highly exothermic; thermal control prevents solvent boiling and toxic aerosolization).
Titration: Under continuous magnetic stirring, slowly add 1M Hydrochloric Acid (HCl) or citric acid dropwise.
Self-Validation: Stop the titration periodically to test the solution with wide-range pH indicator paper. Continue the acid addition until the pH stabilizes strictly between 6.0 and 8.0 .
Final Consolidation: Once the neutral pH is confirmed, transfer the solution to a designated, clearly labeled "Aqueous Hazardous Waste" drum for licensed disposal[1].
Waste Segregation & Disposal Workflow
The following logic tree dictates how 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol waste streams must be routed to prevent incompatible chemical mixing.
Fig 1: Step-by-step disposal and neutralization workflow for di-tertiary amino alcohol waste.
Personal protective equipment for handling 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
A Researcher's Guide to Safe Handling of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol An In-Depth Technical Guide for Laboratory Safety and Chemical Handling As drug development professionals, our commitment t...
Author: BenchChem Technical Support Team. Date: April 2026
A Researcher's Guide to Safe Handling of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
An In-Depth Technical Guide for Laboratory Safety and Chemical Handling
As drug development professionals, our commitment to innovation is intrinsically linked to our dedication to safety. The handling of novel chemical entities, such as 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, a substituted piperidine derivative, demands a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of all laboratory personnel.
Hazard Assessment: A Proactive Approach to Safety
While a specific Safety Data Sheet (SDS) for 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol may not be readily available, a comprehensive hazard assessment can be conducted by examining the toxicological profiles of structurally similar compounds, namely substituted piperidines and ethanolamines.
Piperidine and its derivatives are known to be flammable, corrosive, and toxic.[1][2][3][4] They can cause severe skin burns and eye damage.[2][3] Inhalation of vapors may lead to respiratory irritation.[3]
Ethanolamines can also be corrosive and cause skin and eye irritation or burns.[5][6] Some are harmful if swallowed or absorbed through the skin.[5]
Therefore, it is prudent to treat 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol as a hazardous substance with the potential for corrosive, toxic, and flammable properties.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is crucial when handling this compound. The following table outlines the recommended PPE, along with the rationale for each selection.
PPE Component
Specifications
Rationale
Hand Protection
Chemical-resistant gloves (Nitrile or Butyl rubber) tested to EN 374 standard.[1]
To prevent skin contact with the potentially corrosive and toxic substance. Nitrile and butyl rubber offer good resistance to a wide range of chemicals.
Eye and Face Protection
Tightly fitting safety goggles and a face shield (minimum 8-inch).[4]
To protect against splashes that could cause severe eye damage. A face shield provides an additional layer of protection for the entire face.
Body Protection
A complete chemical-resistant suit and flame-retardant, anti-static protective clothing.[4]
To protect the skin from contact with the chemical and to mitigate risks associated with potential flammability.
Respiratory Protection
An air-purifying respirator with appropriate cartridges (e.g., ABEK) or a full-face supplied-air respirator.[4]
To be used in areas with inadequate ventilation or where there is a risk of inhaling vapors, in accordance with a risk assessment.
Operational Plan: A Step-by-Step Guide to Safe Handling
A clear and concise operational plan is essential to minimize the risk of exposure and accidents.
Pre-Handling Checklist
Engineering Controls: Always handle 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol in a well-ventilated area, preferably within a certified chemical fume hood.[7] Ensure that safety showers and eyewash stations are readily accessible.[7]
PPE Inspection: Before each use, inspect all PPE for signs of damage or degradation.[4]
Spill Kit: Ensure a spill kit containing appropriate absorbent materials is available in the immediate work area.
Handling Procedure
Donning PPE: Follow the correct sequence for donning PPE to ensure complete protection.
Chemical Transfer: Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[2][4][7]
Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after handling.[2][8] Do not eat, drink, or smoke in the laboratory.[2][8][9]
Donning and Doffing PPE Workflow
The following diagram illustrates the correct procedure for donning and doffing PPE to prevent cross-contamination.
Correct sequence for donning and doffing PPE.
Disposal Plan: Responsible Waste Management
Proper disposal of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol and any contaminated materials is a critical aspect of laboratory safety and environmental responsibility.
Waste Segregation
Chemical Waste: The pure compound and any solutions containing it should be collected in a designated, properly labeled, and sealed hazardous waste container.
Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used for cleaning up spills must be treated as hazardous waste and disposed of accordingly.
Disposal Procedure
Container Labeling: Clearly label the hazardous waste container with the chemical name and associated hazards.
Waste Collection: Follow your institution's specific procedures for hazardous waste collection. Do not dispose of this chemical down the drain.
Empty Containers: "Empty" containers that held the chemical must be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The cleaned container can then be disposed of according to institutional guidelines, which may include marking it as "Empty" and defacing the original label.[10]
Emergency Procedures: Be Prepared
In the event of an emergency, a swift and informed response is crucial.
Emergency Situation
Immediate Action
Skin Contact
Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[8] Seek immediate medical attention.[8]
Eye Contact
Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[8] Seek immediate medical attention.[8]
Inhalation
Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8]
Ingestion
Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[8]
Spill
Evacuate the area. Wear appropriate PPE and contain the spill using an absorbent material. Collect the spilled material and place it in a sealed container for disposal as hazardous waste.
By adhering to these guidelines, researchers can confidently and safely handle 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, fostering a culture of safety and responsibility in the laboratory.
References
Thermo Fisher Scientific. (2025, September 7).
Chemos GmbH&Co.KG.
Penta. (2024, May 7).
Sigma-Aldrich. (2025, November 6).
New Jersey Department of Health. PIPERIDINE - HAZARD SUMMARY.
Carl ROTH.
Thermo Fisher Scientific. (2025, September 7).
CDH Fine Chemical.
Thermo Fisher Scientific. (2025, October 30).
CymitQuimica. (2023, October 11).
Carl ROTH.
University of Cincinnati. Advisory 7.3 - Hazardous Waste Management.